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Core Science & Biosynthesis

Foundational

Comprehensive Technical Guide to (3R)-3-methylhexane-1,6-diol: Physicochemical Profiling, Exact Mass Validation, and Synthetic Applications

Executive Summary (3R)-3-methylhexane-1,6-diol is a specialized aliphatic α,ω-diol characterized by a chiral methyl group at the C3 position. While its racemic counterpart is widely utilized in polymer chemistry for the...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

(3R)-3-methylhexane-1,6-diol is a specialized aliphatic α,ω-diol characterized by a chiral methyl group at the C3 position. While its racemic counterpart is widely utilized in polymer chemistry for the production of polyurethanes and plasticizers, the enantiopure (3R)-isomer serves as a critical chiral building block in advanced organic synthesis and drug development. This guide provides a rigorous physicochemical profile of the compound, details self-validating analytical protocols for mass spectrometry and stereochemical validation, and explores its application in the synthesis of complex pharmaceutical intermediates.

Physicochemical Profiling & Identifiers

Accurate identification of (3R)-3-methylhexane-1,6-diol requires distinguishing it from its racemic mixture. The precise molecular weight and exact mass are foundational for high-resolution analytical workflows and stoichiometric precision.

Table 1: Core Identifiers and Physicochemical Properties

PropertyValueCausality / Significance
IUPAC Name (3R)-3-methylhexane-1,6-diolSpecifies the absolute stereochemical configuration at C3.
Molecular Formula C7H16O2Dictates the isotopic distribution pattern for MS analysis.
CAS Registry Number 130375-96-1 (3R-isomer) 4089-71-8 (Racemate)Essential for precise procurement and regulatory documentation[1][2].
Molecular Weight 132.20 g/mol Used for stoichiometric calculations in bulk synthesis ()[2].
Exact Mass 132.1150 DaCritical target value for High-Resolution Mass Spectrometry[2].
XLogP3 0.7Indicates moderate hydrophilicity, influencing extraction solvent selection[2].

Mass Spectrometry & Analytical Characterization

In drug development, confirming the identity of a chiral building block requires more than nominal mass analysis. The exact mass of 132.1150 Da is crucial because it allows the differentiation of (3R)-3-methylhexane-1,6-diol from isobaric impurities (e.g., C6H12O3 species) that share the nominal mass of 132 Da but differ in their mass defect.

Protocol 1: High-Resolution Mass Spectrometry (HRMS) Workflow

Objective: To validate the exact mass of the diol using Electrospray Ionization Time-of-Flight (ESI-TOF) MS. Self-Validating Mechanism: The protocol mandates a blank solvent injection prior to the sample run to establish a baseline and rule out background isobaric contamination, ensuring the signal at m/z 133.1223 is strictly sample-derived.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1.0 mg of the diol in 1 mL of LC-MS grade methanol. Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid. Causality: The addition of formic acid acts as a proton source, driving the formation of the [M+H]+ adduct and significantly enhancing ionization efficiency in positive mode.

  • Instrument Calibration: Calibrate the TOF mass analyzer using a standard tuning mix (e.g., sodium formate clusters) to achieve a mass accuracy of < 2 ppm.

  • Ionization Parameters: Inject 5 µL of the prepared sample. Set the ESI capillary voltage to 3.0 kV, the desolvation temperature to 350°C, and the cone voltage to a low 25 V. Causality: A low cone voltage prevents the in-source fragmentation (loss of water) of the labile hydroxyl groups.

  • Data Acquisition & Analysis: Acquire spectra in positive ion mode (m/z 50–500). Extract the ion chromatogram for the theoretical[M+H]+ m/z of 133.1223. Calculate the mass error: Mass Error (ppm) = [(Observed m/z - Theoretical m/z) / Theoretical m/z] × 10^6. A result within ±2 ppm confirms the molecular formula C7H16O2.

HRMS_Workflow Sample Sample Preparation (3R)-3-methylhexane-1,6-diol ESI Electrospray Ionization (ESI+) Forms [M+H]+ (m/z 133.1223) Sample->ESI TOF TOF Mass Analyzer High-Resolution Separation ESI->TOF Data Exact Mass Validation Target: 132.1150 Da TOF->Data

Figure 1: HRMS analytical workflow for the exact mass validation of (3R)-3-methylhexane-1,6-diol.

Chiral Resolution & Stereochemical Validation

The biological efficacy of downstream Active Pharmaceutical Ingredients (APIs) relies entirely on the correct stereocenter. Utilizing the racemic mixture (CAS 4089-71-8) can lead to diastereomeric mixtures in subsequent synthetic steps, drastically reducing yield and pharmacological potency.

Protocol 2: Enantiomeric Excess (ee) Determination via Chiral GC

Objective: To quantify the stereochemical purity of the (3R) enantiomer. Self-Validating Mechanism: A racemic standard (CAS 4089-71-8) must be derivatized and injected prior to the sample to establish the retention times and verify the baseline resolution of both the (3R) and (3S) enantiomers.

Step-by-Step Methodology:

  • Derivatization: React 5.0 mg of the diol with 50 µL of trifluoroacetic anhydride (TFAA) in 0.5 mL of anhydrous dichloromethane for 30 minutes at room temperature. Causality: Unprotected aliphatic diols exhibit severe peak tailing and poor volatility in Gas Chromatography due to strong intermolecular hydrogen bonding. TFAA converts the hydroxyl groups into volatile trifluoroacetate esters, enabling sharp, Gaussian peak shapes.

  • Chromatographic Setup: Equip the GC with a cyclodextrin-based chiral stationary phase column (e.g., Beta-DEX 225, 30 m x 0.25 mm). Use ultra-high-purity helium as the carrier gas at a constant flow of 1.2 mL/min.

  • Thermal Gradient: Program the oven: hold at 100°C for 10 minutes, then ramp at 5°C/min to 150°C.

  • Quantification: Detect peaks using a Flame Ionization Detector (FID). Integrate the areas of the (3R) and (3S) derivative peaks. Calculate the enantiomeric excess: ee% =[(Area 3R - Area 3S) / (Area 3R + Area 3S)] × 100. An ee > 99% is required for pharmaceutical-grade applications.

Synthetic Applications in Drug Development

(3R)-3-methylhexane-1,6-diol is a highly valued intermediate in the synthesis of complex natural products and antibiotics. A notable application is its use in unsymmetric α,ω-diol oxidation.

Recent advancements in photocatalysis have demonstrated that 3-methylhexane-1,6-diol can undergo highly selective, one-step semioxidation to yield 3-methyl-6-hydroxyhexanal[3][4]. This specific hydroxyaldehyde is a critical C30 fragment intermediate for the synthesis of the dantibiotic gladiolin and the fungal metabolite equisetin ()[3][4].

Causality in Synthesis: Traditional oxidation methods (e.g., Swern oxidation) require cryogenic temperatures (-78°C) and multi-step protection/deprotection strategies to prevent over-oxidation to the carboxylic acid or lactonization[4]. By utilizing a Pt-loaded anatase TiO2 photocatalyst enriched with Brønsted acid sites in an anaerobic acetonitrile environment, researchers can achieve the semioxidation of the diol with unprecedented selectivity (>96%) under mild conditions (15°C)[3][4].

Synthesis_Logic Racemic Racemic Diol CAS: 4089-71-8 Resolution Chiral Resolution (Enzymatic/Chromatographic) Racemic->Resolution EnantiomerR (3R)-Enantiomer CAS: 130375-96-1 Resolution->EnantiomerR ee > 99% Oxidation Photocatalytic Semioxidation (Pt-loaded alk-TiO2) EnantiomerR->Oxidation Product 3-methyl-6-hydroxyhexanal (Gladiolin Intermediate) Oxidation->Product >96% Selectivity

Figure 2: Workflow for chiral resolution and photocatalytic semioxidation of the (3R) enantiomer.

References

  • Title: 1,6-Hexanediol, 3-methyl- | C7H16O2 | CID 357571 Source: PubChem (National Institutes of Health) URL: [Link]

  • Title: Unsymmetric α,ω-Diol Oxidation into Aliphatic Hydroxyaldehydes: Active Organic Intermediates with Exceptionally High Value Source: Journal of the American Chemical Society (ACS Publications) URL: [Link]

  • Title: 130375-96-1 | (3R)-3-methylhexane-1,6-diol Source: Chemikart / AaronChem URL: [Link]

Sources

Exploratory

Solubility profile of (3R)-3-methylhexane-1,6-diol in various organic solvents

An In-depth Technical Guide to the Solubility Profile of (3R)-3-methylhexane-1,6-diol in Various Organic Solvents Abstract The solubility of active pharmaceutical ingredients (APIs) and key intermediates is a critical de...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Solubility Profile of (3R)-3-methylhexane-1,6-diol in Various Organic Solvents

Abstract

The solubility of active pharmaceutical ingredients (APIs) and key intermediates is a critical determinant of their developability, influencing everything from reaction kinetics in synthesis to bioavailability in final formulations. (3R)-3-methylhexane-1,6-diol, a chiral diol, represents a class of molecules with significant potential in asymmetric synthesis and as a building block for complex pharmaceuticals. A thorough understanding of its solubility profile in a range of organic solvents is paramount for its effective utilization. This technical guide provides a comprehensive overview of the theoretical and practical aspects of the solubility of (3R)-3-methylhexane-1,6-diol. It delves into the molecular characteristics governing its solubility, outlines predictive models such as Hansen Solubility Parameters (HSP), and provides a detailed, field-proven experimental protocol for accurate solubility determination. While specific quantitative solubility data for this compound is not extensively available in public literature, this guide establishes a robust framework for its empirical determination and rational solvent selection.

Introduction: The Critical Role of Solubility in Chemical Development

In the landscape of pharmaceutical and chemical research, the solubility of a compound is a cornerstone physicochemical property. For a chiral intermediate like (3R)-3-methylhexane-1,6-diol, the choice of solvent can dramatically impact reaction yields, enantioselectivity, and purification efficiency.[1][2] In drug development, the solubility of an API in various physiological and non-physiological media dictates its absorption, distribution, metabolism, and excretion (ADME) profile. Therefore, a comprehensive solubility profile is not merely a data point but a critical tool for process optimization, formulation development, and ensuring the overall viability of a chemical entity.

This guide aims to equip researchers with the foundational knowledge and practical methodologies to understand and determine the solubility of (3R)-3-methylhexane-1,6-diol.

Physicochemical Properties of (3R)-3-methylhexane-1,6-diol

The solubility behavior of a molecule is intrinsically linked to its structure. (3R)-3-methylhexane-1,6-diol possesses a unique combination of functional groups and stereochemistry that dictates its interaction with various solvents.

PropertyValueSource
Molecular Formula C7H16O2[3][4]
Molecular Weight 132.20 g/mol [3][4]
IUPAC Name (3R)-3-methylhexane-1,6-diol[3]
Structure (3R)-3-methylhexane-1,6-diol structure
Hydrogen Bond Donors 2 (two hydroxyl groups)[4]
Hydrogen Bond Acceptors 2 (two oxygen atoms)[4]
LogP (Predicted) 0.7[3][4]

The presence of two hydroxyl (-OH) groups makes (3R)-3-methylhexane-1,6-diol a polar molecule capable of acting as both a hydrogen bond donor and acceptor.[5] This is the primary driver for its solubility in polar solvents. Conversely, the seven-carbon aliphatic backbone contributes to its nonpolar character, influencing its solubility in less polar environments. The methyl group at the chiral center introduces a degree of steric hindrance that may subtly affect solvent-solute interactions compared to its linear isomer, 1,6-hexanediol.

Theoretical Framework for Solubility Prediction

While empirical determination is the gold standard, theoretical models provide a predictive framework for solvent selection, saving time and resources.

The Principle of "Like Dissolves Like"

This fundamental principle posits that substances with similar intermolecular forces are likely to be soluble in one another. For (3R)-3-methylhexane-1,6-diol, this means:

  • Polar Protic Solvents (e.g., water, methanol, ethanol), which can also engage in hydrogen bonding, are expected to be excellent solvents.

  • Polar Aprotic Solvents (e.g., DMSO, acetone), which have dipole moments but do not donate hydrogen bonds, should still be effective solvents due to dipole-dipole interactions.[6]

  • Nonpolar Solvents (e.g., hexane, toluene), which primarily interact through weak van der Waals forces, are anticipated to be poor solvents for this polar diol.[7][8]

Hansen Solubility Parameters (HSP)

A more sophisticated approach involves the use of Hansen Solubility Parameters, which deconstruct the total cohesive energy of a substance into three components[9][10]:

  • δd: Energy from dispersion forces.

  • δp: Energy from dipolar intermolecular forces.

  • δh: Energy from hydrogen bonds.

Each solvent and solute can be described by a point in this three-dimensional "Hansen space." The principle of HSP states that solutes will dissolve in solvents that have similar HSP values.[9][11] The closer the HSP coordinates of the solvent and solute, the higher the likelihood of dissolution. This can be quantified by the Hansen distance (Ra) between the solvent and solute.[12] A smaller Ra value indicates a higher affinity and likely higher solubility.

Hansen Solubility Space cluster_solute Solubility Sphere of Solute origin x δd (Dispersion) origin->x y δp (Polar) origin->y z δh (H-Bonding) origin->z solute_center Solute good_solvent1 Good Solvent good_solvent2 Good Solvent bad_solvent1 Bad Solvent bad_solvent2 Bad Solvent caption Conceptual representation of Hansen Solubility Space.

Caption: Conceptual representation of Hansen Solubility Space.

COSMO-RS (COnductor-like Screening MOdel for Real Solvents)

For highly accurate, quantitative predictions, computational models like COSMO-RS are employed.[13][14] This method uses quantum chemical calculations to predict thermodynamic properties, including solubility, from the molecular structure alone.[15][16] It is a powerful tool for screening a large number of solvents in silico before committing to experimental work.[17]

Predicted Solubility Profile of (3R)-3-methylhexane-1,6-diol

Based on the principles outlined above, a qualitative solubility profile can be predicted. This serves as a practical starting point for solvent screening in a laboratory setting.

Solvent ClassExample SolventsPredicted SolubilityRationale
Polar Protic Methanol, Ethanol, Water, IsopropanolHighStrong hydrogen bonding interactions between the solvent's and solute's hydroxyl groups.
Polar Aprotic Dimethyl Sulfoxide (DMSO), Acetone, N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF)Moderate to HighStrong dipole-dipole interactions. Solvents like DMSO are excellent hydrogen bond acceptors.
Nonpolar Hexane, Toluene, Cyclohexane, Carbon TetrachlorideLow to InsolubleMismatch in intermolecular forces. The energy required to break the strong hydrogen bonds between the diol molecules is not compensated by the weak van der Waals interactions with the solvent.[18]

Experimental Protocol: The Shake-Flask Method for Solubility Determination

The "gold standard" for determining equilibrium solubility is the shake-flask method.[19] It is a robust and reliable technique that, when performed correctly, yields accurate thermodynamic solubility data.[5]

Rationale for Method Selection

The shake-flask method is chosen for its accuracy and direct measurement of equilibrium. It ensures that the solution is truly saturated, providing a definitive solubility value at a given temperature, which is crucial for thermodynamic analysis and process design.[19]

Experimental Workflow Diagram

G A 1. Preparation Add excess (3R)-3-methylhexane-1,6-diol to a known volume of solvent in a sealed vial. B 2. Equilibration Agitate at a constant temperature (e.g., 25°C) for 24-48 hours to ensure saturation. A->B C 3. Phase Separation Allow solid to settle. Carefully withdraw supernatant. B->C D 4. Filtration Filter the supernatant through a 0.45 µm syringe filter to remove all undissolved particles. C->D E 5. Quantification Accurately dilute the filtrate and analyze concentration via a validated method (e.g., GC, HPLC, or Refractive Index). D->E F 6. Data Analysis Calculate solubility in mg/mL or mol/L. Repeat for each solvent. E->F

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Step-by-Step Protocol

Materials and Equipment:

  • (3R)-3-methylhexane-1,6-diol (solid, high purity)

  • Selected organic solvents (analytical grade)

  • Scintillation vials or other sealable glass containers

  • Orbital shaker with temperature control

  • Analytical balance

  • Syringes and 0.45 µm syringe filters (ensure filter material is compatible with the solvent)

  • Volumetric flasks and pipettes

  • Calibrated analytical instrument (e.g., Gas Chromatograph with FID, HPLC with RI or UV detector)

Procedure:

  • Preparation of Saturated Solution: Add an excess amount of solid (3R)-3-methylhexane-1,6-diol to a vial containing a precisely known volume (e.g., 5 mL) of the test solvent. "Excess" means enough solid remains undissolved at the end of the experiment, which visually confirms saturation.[19]

  • Equilibration: Seal the vials tightly and place them in an orbital shaker set to a constant temperature (e.g., 25 °C). Agitate the vials for a sufficient period to reach equilibrium, typically 24 to 48 hours.[5] It is advisable to test multiple time points (e.g., 24, 48, and 72 hours) for a new system to confirm that equilibrium has been reached.

  • Phase Separation: After equilibration, remove the vials from the shaker and allow them to stand undisturbed at the experimental temperature for at least 2 hours to let the undissolved solid settle.[20]

  • Sampling and Filtration: Carefully withdraw an aliquot of the clear supernatant using a syringe. Immediately pass the solution through a 0.45 µm syringe filter into a clean vial.[20] This step is critical to remove any microscopic solid particles that could artificially inflate the measured concentration.

  • Quantification: Accurately dilute a known volume of the filtrate with a suitable solvent to a concentration that falls within the linear range of a pre-established calibration curve. Analyze the diluted sample using a validated analytical method to determine the precise concentration of (3R)-3-methylhexane-1,6-diol.

  • Data Reporting: Calculate the original concentration in the filtrate, which represents the solubility. Express the results in standard units such as mg/mL, g/L, or mol/L.[20] The experiment should be performed in triplicate for each solvent to ensure reproducibility.

Conclusion

While a definitive, publicly available database on the solubility of (3R)-3-methylhexane-1,6-diol is sparse, this guide provides a comprehensive framework for its understanding and determination. The diol's structure, rich in hydrogen bonding capacity, suggests high solubility in polar protic and aprotic solvents and poor solubility in nonpolar media. For researchers and developers, the application of predictive tools like Hansen Solubility Parameters can guide initial solvent screening, but the empirical data generated through a robust method like the shake-flask protocol remains indispensable. The methodologies and principles detailed herein offer a clear path to generating the critical solubility data needed to unlock the full potential of (3R)-3-methylhexane-1,6-diol in synthesis and formulation.

References

  • Vertex AI Search. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
  • Zhou, Y., & Shan, Z. (2006). Chiral Diols: A New Class of Additives for Direct Aldol Reaction Catalyzed by l-Proline. The Journal of Organic Chemistry, 71(24), 9510–9512. [Link]

  • Wikipedia. (2024). Hansen solubility parameter. [Link]

  • Deneme, I., Yıldız, T. A., Kayaci, N., & Usta, H. (2024). The Hansen solubility approach towards green solvent processing: n-channel organic field-effect transistors under ambient conditions. Journal of Materials Chemistry C. [Link]

  • National Center for Biotechnology Information. (n.d.). (3S)-3-methylhexane-1,6-diol. PubChem. Retrieved March 24, 2026, from [Link]

  • Faria, J., et al. (2024). Using Molecular Conformers in COSMO-RS to Predict Drug Solubility in Mixed Solvents. Industrial & Engineering Chemistry Research. [Link]

  • Faria, J., et al. (2024). Using Molecular Conformers in COSMO-RS to Predict Drug Solubility in Mixed Solvents. PATh. [Link]

  • Schmatz, L. C., et al. (2019). Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification. ACS Sustainable Chemistry & Engineering, 7(13), 11346–11353. [Link]

  • Zenodo. (n.d.). Prediction of Solubility with COSMO-RS. Retrieved March 24, 2026, from [Link]

  • National Center for Biotechnology Information. (n.d.). 1,6-Hexanediol, 3-methyl-. PubChem. Retrieved March 24, 2026, from [Link]

  • ResearchGate. (n.d.). Predicting Solubilities in Polymer Systems Using Cosmo-Rs. Retrieved March 24, 2026, from [Link]

  • ResearchGate. (n.d.). Hansen solubility parameters (HSP). Retrieved March 24, 2026, from [Link]

  • Pelaquim, F. P., et al. (2023). Prediction of Greenhouse Gases Solubility in Eutectic Solvents using COSMO-RS. Research Square. [Link]

  • Organic Chemistry Portal. (n.d.). Chiral Diols: A New Class of Additives for Direct Aldol Reaction Catalyzed by L-Proline. Retrieved March 24, 2026, from [Link]

  • Hansen Solubility. (n.d.). HSP for Beginners. Retrieved March 24, 2026, from [Link]

  • Wikipedia. (2024). 3-Methylhexane. [Link]

  • E3S Web of Conferences. (2024). Efficient direct asymmetric aldol reactions in water using chiral diamide as organocatalysts. [Link]

  • SlidePlayer. (n.d.). SOLUBILITY AND DISSOLUTION FOR DRUG. Retrieved March 24, 2026, from [Link]

Sources

Foundational

A Prospective Guide to the Natural Occurrence and Discovery of (3R)-3-methylhexane-1,6-diol Derivatives

A Technical and Methodological Whitepaper for Researchers, Scientists, and Drug Development Professionals Introduction: The Enigmatic Potential of a Chiral Diol (3R)-3-methylhexane-1,6-diol is a chiral molecule whose pre...

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Author: BenchChem Technical Support Team. Date: April 2026

A Technical and Methodological Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enigmatic Potential of a Chiral Diol

(3R)-3-methylhexane-1,6-diol is a chiral molecule whose presence in the natural world remains, as of this writing, unconfirmed in publicly accessible scientific literature. However, the structural motifs it embodies—a chiral center, a methyl branch, and terminal hydroxyl groups—are hallmarks of numerous biologically active natural products, including insect pheromones and microbial metabolites. This guide, therefore, embarks on a prospective exploration. It serves as a technical roadmap for researchers poised to investigate the potential natural occurrence of (3R)-3-methylhexane-1,6-diol and its derivatives.

The significance of such a discovery would be multifold. In the realm of chemical ecology, chiral molecules often play a crucial role in the highly specific communication systems of insects, where different enantiomers can elicit vastly different or even antagonistic behavioral responses. For drug development professionals, novel chiral diols from natural sources represent a treasure trove of potential synthons and pharmacophores for the development of new therapeutic agents.

This document eschews a conventional literature review, for which the primary subject is absent. Instead, it leverages established principles of biosynthesis and analytical chemistry to provide a robust framework for the discovery, isolation, and characterization of this intriguing molecule and its potential derivatives. We will delve into hypothetical biosynthetic pathways, propose likely natural sources, and detail a comprehensive, self-validating experimental workflow to guide future research in this nascent area.

Hypothetical Biosynthetic Pathways: Charting a Course to Discovery

The absence of direct evidence necessitates a theoretical approach to the biosynthesis of (3R)-3-methylhexane-1,6-diol. By examining analogous pathways for known branched-chain fatty acids and polyketides in insects and microorganisms, we can propose plausible routes to its formation.

Insect Biosynthesis: A Pheromone-Centric Hypothesis

Many insect pheromones are derived from fatty acid metabolism. A plausible pathway to (3R)-3-methylhexane-1,6-diol in an insect could involve the incorporation of a propionate unit in place of an acetate unit during fatty acid synthesis, leading to the characteristic methyl branch.

A hypothetical biosynthetic pathway is outlined below:

Insect Biosynthesis of (3R)-3-methylhexane-1,6-diol cluster_0 Fatty Acid Synthase (FAS) Modification cluster_1 Post-FAS Modification AcetylCoA Acetyl-CoA FAS Fatty Acid Synthase AcetylCoA->FAS PropionylCoA Propionyl-CoA PropionylCoA->FAS Incorporation at C3 MalonylCoA Malonyl-CoA MalonylCoA->FAS Chain Elongation BranchedChainAcylCoA Branched-Chain Acyl-CoA FAS->BranchedChainAcylCoA Reduction1 Reduction BranchedChainAcylCoA->Reduction1 to Aldehyde Hydroxylation ω-Hydroxylation Reduction1->Hydroxylation to Alcohol Reduction2 Reduction Hydroxylation->Reduction2 to Diol TargetMolecule (3R)-3-methylhexane-1,6-diol Reduction2->TargetMolecule

Caption: Hypothetical insect biosynthetic pathway for (3R)-3-methylhexane-1,6-diol.

This proposed pathway highlights the critical role of a modified fatty acid synthase capable of incorporating a propionyl-CoA unit at the appropriate position to create the (3R) stereocenter. Subsequent enzymatic modifications, including reduction and hydroxylation, would then yield the final diol.

Microbial Biosynthesis: A Polyketide-Based Hypothesis

Microorganisms, particularly actinomycetes and fungi, are prolific producers of polyketides, a diverse class of secondary metabolites. The biosynthesis of (3R)-3-methylhexane-1,6-diol could be envisioned through a polyketide synthase (PKS) pathway.

A simplified hypothetical microbial pathway is as follows:

Microbial Biosynthesis of (3R)-3-methylhexane-1,6-diol cluster_0 Polyketide Synthase (PKS) Assembly cluster_1 Post-PKS Tailoring Starter Propionyl-CoA (Starter Unit) PKS Polyketide Synthase Starter->PKS Extender1 Malonyl-CoA (Extender Unit) Extender1->PKS Extender2 Malonyl-CoA (Extender Unit) Extender2->PKS PolyketideIntermediate Polyketide Intermediate PKS->PolyketideIntermediate Reduction Reduction Steps PolyketideIntermediate->Reduction Release Thioesterase Release Reduction->Release TargetMolecule (3R)-3-methylhexane-1,6-diol Release->TargetMolecule

Caption: Hypothetical microbial PKS pathway for (3R)-3-methylhexane-1,6-diol.

In this scenario, a modular PKS would utilize a propionyl-CoA starter unit and two malonyl-CoA extender units. The stereochemistry at the C3 position would be dictated by the specific domains within the PKS module. A series of reductive steps and eventual release from the PKS enzyme would generate the target diol.

Potential Natural Sources: Where to Begin the Search

Based on the hypothetical biosynthetic pathways, the search for (3R)-3-methylhexane-1,6-diol and its derivatives should be focused on organisms known for producing structurally similar compounds.

Potential Source Rationale Examples of Organisms to Investigate
Insects Many insect orders utilize methyl-branched alkanes and alcohols as pheromones. The presence of a chiral center is also common in insect semiochemicals.Coleoptera (beetles), Lepidoptera (moths and butterflies), Hymenoptera (ants, bees, and wasps).
Fungi Fungi are a rich source of polyketides and other secondary metabolites, many of which are volatile and possess chiral centers.Aspergillus sp., Penicillium sp., and various endophytic fungi.
Bacteria Soil and marine bacteria, particularly Actinomycetes, are renowned for their complex polyketide biosynthetic machinery.Streptomyces sp., Myxococcus sp., and marine-derived actinomycetes.
Plants While less likely as a primary source, plants may harbor endophytic fungi that produce the compound. Analysis of plant volatile organic compounds (VOCs) could also be considered.Plants known to host a diverse range of endophytic microorganisms.

A Self-Validating Workflow for Discovery and Characterization

The cornerstone of this guide is a robust and self-validating experimental workflow designed to ensure the trustworthiness of any potential discovery. This workflow integrates established analytical techniques with rigorous validation steps.

Analytical Workflow for (3R)-3-methylhexane-1,6-diol Discovery cluster_0 Sample Preparation & Extraction cluster_1 Screening & Preliminary ID cluster_2 Chiral & Structural Confirmation Sample Biological Sample Extraction Solvent Extraction (e.g., Hexane:Ethyl Acetate) Sample->Extraction Concentration Concentration Extraction->Concentration GCMS GC-MS Analysis (Non-chiral column) Concentration->GCMS LibrarySearch Mass Spectral Library Search GCMS->LibrarySearch PutativeID Putative Identification LibrarySearch->PutativeID ChiralGCMS Chiral GC-MS Analysis PutativeID->ChiralGCMS NMR NMR Spectroscopy (¹H, ¹³C, COSY, HSQC) PutativeID->NMR FinalID Unambiguous Identification of (3R)-enantiomer ChiralGCMS->FinalID Standard Authentic (3R) and (3S) Standards Standard->ChiralGCMS Co-injection NMR->FinalID

Caption: A comprehensive workflow for the discovery and validation of (3R)-3-methylhexane-1,6-diol.

Step-by-Step Experimental Protocols

1. Sample Collection and Preparation:

  • Insects: For pheromone analysis, glands or whole-body extracts of insects should be used.[1][2] Glands should be dissected and immediately extracted. For whole-body extractions, insects should be frozen in liquid nitrogen and then ground to a fine powder before extraction.

  • Microorganisms: Fungi and bacteria should be cultured in appropriate liquid or solid media. The culture broth and/or the mycelial mass should be extracted separately.

  • Plants: Fresh plant material (leaves, stems, roots) should be collected and immediately processed to prevent the loss of volatile compounds.

2. Extraction and Fractionation:

  • Protocol for Solvent Extraction:

    • Submerge the prepared biological material in a suitable organic solvent (e.g., a 1:1 mixture of n-hexane and ethyl acetate).

    • Sonication for 15-20 minutes can enhance extraction efficiency.

    • Filter the extract to remove solid debris.

    • Dry the extract over anhydrous sodium sulfate.

    • Concentrate the extract under a gentle stream of nitrogen.

  • Fractionation (Optional but Recommended): For complex extracts, preliminary fractionation using column chromatography on silica gel can simplify the subsequent analysis. A gradient elution from hexane to ethyl acetate is typically effective.

3. Screening and Detection by GC-MS:

  • Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) is the primary tool for initial screening.[3]

  • GC Column: A non-polar or medium-polarity column (e.g., DB-5ms or HP-5ms) is suitable for initial screening.

  • GC-MS Parameters (Typical):

    • Injector Temperature: 250 °C

    • Oven Program: 50 °C (hold 2 min), then ramp to 280 °C at 10 °C/min (hold 10 min).

    • Carrier Gas: Helium at a constant flow rate.

    • MS Ionization: Electron Ionization (EI) at 70 eV.

    • MS Scan Range: m/z 40-400.

  • Data Analysis: The resulting chromatograms and mass spectra should be analyzed to look for peaks with a molecular ion and fragmentation pattern consistent with 3-methylhexane-1,6-diol. Comparison with mass spectral libraries (e.g., NIST) can provide a putative identification.

4. Chiral Analysis for Stereochemical Determination:

  • Instrumentation: A GC-MS equipped with a chiral column is essential for separating the enantiomers of 3-methylhexane-1,6-diol.

  • Chiral GC Column: A cyclodextrin-based chiral column (e.g., a β- or γ-cyclodextrin phase) is typically used for the separation of chiral alcohols and diols.

  • Protocol for Chiral GC-MS Analysis:

    • Optimize the GC oven temperature program to achieve baseline separation of the (3R)- and (3S)-enantiomers using authentic standards.

    • Analyze the natural extract under the optimized conditions.

    • Co-injection: To confirm the identity of the enantiomer present in the natural extract, co-inject the extract with an authentic standard of (3R)-3-methylhexane-1,6-diol. An enhancement of the corresponding peak will confirm its presence.

5. Unambiguous Structural Elucidation:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For a definitive structural confirmation, the compound must be isolated in sufficient quantity and purity for NMR analysis.

    • ¹H NMR: Will provide information on the number and connectivity of protons.

    • ¹³C NMR: Will confirm the number of carbon atoms.

    • 2D NMR (COSY, HSQC, HMBC): Will establish the complete connectivity of the molecule.

  • High-Resolution Mass Spectrometry (HRMS): To determine the exact molecular formula.

Conclusion and Future Outlook

While the natural occurrence of (3R)-3-methylhexane-1,6-diol and its derivatives has yet to be documented, its structural features strongly suggest its potential existence within the vast chemical repertoires of insects and microorganisms. The lack of current evidence should not be seen as a definitive absence, but rather as an exciting opportunity for discovery.

The methodologies outlined in this guide provide a comprehensive and scientifically rigorous framework for researchers to embark on the search for this enigmatic molecule. The successful identification of (3R)-3-methylhexane-1,6-diol from a natural source would not only be a significant contribution to the field of natural product chemistry but could also unlock new avenues for the development of novel semiochemical-based pest management strategies and provide valuable chiral building blocks for the pharmaceutical industry. The future of this research lies in the systematic application of these analytical techniques to a diverse range of biological sources, a journey that promises to be both challenging and rewarding.

References

  • Wikipedia. (2023). Insect pheromones. Retrieved from [Link]

  • GC-MS-EAD remains the standard method for identifying insect sex pheromones. (2026, January 5). Isolation and Identification of the Sex Pheromone of Evergestis extimalis Scopoli (Lepidoptera: Pyralidae) - PMC. Retrieved from [Link]

Sources

Exploratory

Comprehensive Toxicological Profiling and Handling Directives for (3R)-3-methylhexane-1,6-diol in Advanced Synthesis

An in-depth technical analysis and handling whitepaper for (3R)-3-methylhexane-1,6-diol , designed for researchers and drug development professionals. Executive Summary (3R)-3-methylhexane-1,6-diol is a highly specialize...

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Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis and handling whitepaper for (3R)-3-methylhexane-1,6-diol , designed for researchers and drug development professionals.

Executive Summary

(3R)-3-methylhexane-1,6-diol is a highly specialized chiral aliphatic diol. The introduction of a methyl group at the C3 position breaks the molecular symmetry found in linear diols, imparting unique thermomechanical properties to downstream polymers (e.g., asymmetric polyurethanes, biodegradable polyesters) and serving as a critical chiral building block in active pharmaceutical ingredient (API) synthesis. Due to its specific physicochemical nature, standard handling protocols must be elevated to maintain stoichiometric precision and reagent integrity.

Physicochemical Context & Structural Implications

The structural asymmetry of (3R)-3-methylhexane-1,6-diol (Racemate CAS: 4089-71-8) disrupts the highly ordered crystalline packing typically observed in its unbranched analog, 1,6-hexanediol[1]. This disruption significantly depresses the melting point, rendering the compound a viscous liquid at room temperature rather than a solid. This physical state necessitates specialized gravimetric handling to avoid the volumetric errors associated with temperature-dependent viscosity fluctuations.

Table 1: Physicochemical Property Comparison

Property(3R)-3-methylhexane-1,6-diol1,6-Hexanediol (Reference)
Molecular Weight 132.20 g/mol 118.17 g/mol
Physical State (25°C) Viscous LiquidCrystalline Solid
Log Pow (Octanol/Water) ~0.15 - 0.64 (Est.)0.0
Hygroscopicity HighModerate

Primary Toxicity Data & Metabolic Fate

Because isolated in vivo toxicological data for the enantiopure (3R)-isomer is limited, primary safety frameworks are robustly extrapolated from the racemic mixture[1] and the structural parent compound, 1,6-hexanediol (CAS: 629-11-8). Extensive testing demonstrates a low acute toxicity profile across all primary exposure routes[2].

Table 2: Quantitative Toxicity Summary (Extrapolated Data)

Exposure RouteModel OrganismValueGHS Hazard Classification
Acute Oral (LD50) Rat3,000 - 3,730 mg/kgLow Toxicity / Unclassified
Acute Dermal (LD50) Rabbit> 2,500 mg/kgLow Toxicity / Unclassified
Acute Inhalation (LC0) Rat> 3.3 mg/L (8h)Low Toxicity / Unclassified
Aquatic (LC50) Leuciscus idus4,640 - 10,000 mg/L (96h)Non-hazardous to aquatic life
Toxicological Signaling & Clearance Pathway

Aliphatic diols are primarily metabolized in the hepatic system without forming reactive electrophilic intermediates. The primary hydroxyl groups of (3R)-3-methylhexane-1,6-diol undergo sequential enzymatic oxidation. facilitates the initial oxidation to a hydroxyaldehyde, which is rapidly converted by aldehyde dehydrogenase (ALDH) into (3R)-3-methyladipic acid. This dicarboxylic acid is highly water-soluble and is efficiently cleared via renal excretion, preventing bioaccumulation.

Metabolism Diol (3R)-3-methylhexane- 1,6-diol ADH Alcohol Dehydrogenase Diol->ADH Aldehyde (3R)-3-methyl-6- hydroxyhexanal ADH->Aldehyde ALDH Aldehyde Dehydrogenase Aldehyde->ALDH Acid (3R)-3-methyladipic acid ALDH->Acid Excretion Renal Clearance Acid->Excretion

Metabolic oxidation pathway of (3R)-3-methylhexane-1,6-diol to renal clearance.

MSDS Core Directives & Hazard Mitigation

Despite its low systemic toxicity, handling (3R)-3-methylhexane-1,6-diol requires strict adherence to [3] guidelines to prevent localized irritation and maintain reagent integrity.

  • Hazard Identification : Not classified as a hazardous substance under GHS. However, it acts as a mild permeator; prolonged skin contact may cause defatting and mild irritation[4].

  • Personal Protective Equipment (PPE) : Nitrile gloves (minimum 0.11 mm thickness to prevent permeation), safety glasses with side shields, and standard laboratory coats are mandatory.

  • Storage & Stability : The compound is highly hygroscopic. It must be stored in tightly sealed containers backfilled with an inert gas (Argon or Nitrogen) at ambient temperature (15°C - 25°C). Keep away from strong oxidizing agents and strong acids to prevent exothermic degradation[5].

  • First Aid Measures :

    • Inhalation: Move to fresh air. Seek medical aid if respiratory distress occurs.

    • Skin Contact: Wash thoroughly with disinfectant soap and water; remove contaminated clothing[4].

    • Eye Contact: Flush with copious amounts of water for at least 15 minutes[5].

    • Ingestion: Do not induce vomiting; drink 1-2 glasses of water and seek medical counsel if feeling unwell.

Self-Validating Experimental Protocols

To ensure scientific integrity and stoichiometric accuracy in downstream applications, the following self-validating protocol must be employed. Volumetric measurement of viscous diols introduces unacceptable error margins due to temperature-dependent density fluctuations; therefore, gravimetric dispensing is strictly required.

Protocol: Anhydrous Gravimetric Preparation & Quality Control
  • Environmental Control & Purging :

    • Action: Conduct all handling within a glovebox or under a positive pressure inert gas manifold (Argon).

    • Causality: (3R)-3-methylhexane-1,6-diol readily absorbs atmospheric moisture. Water acts as a chain terminator in isocyanate-based polymerizations and skews molarity calculations.

  • Gravimetric Dispensing :

    • Action: Tare a dried, silanized glass vial on an analytical balance (±0.1 mg). Dispense the diol using a positive displacement pipette.

    • Causality: Positive displacement overcomes the high viscosity and surface tension of the diol, ensuring complete transfer without residual holdup in the pipette tip.

  • Anhydrous Solubilization :

    • Action: Add the target anhydrous solvent (e.g., dry THF or DCM) gravimetrically. Stir magnetically at 300 rpm until optically clear.

    • Causality: Gradual mechanical agitation prevents localized concentration gradients without introducing thermal degradation risks.

  • Self-Validating Quality Control (KF & GC-FID) :

    • Action: Extract a 100 µL aliquot. Perform Karl Fischer (KF) coulometric titration to verify water content is < 50 ppm. Concurrently, run Gas Chromatography with Flame Ionization Detection (GC-FID) against an internal standard.

    • Causality: This creates a closed-loop validation system. KF titration proves the efficacy of the inert handling (Step 1), while GC-FID confirms the exact active concentration and verifies that no oxidative degradation occurred during storage or transfer.

Workflow Step1 1. Inert Atmosphere Setup Step2 2. Gravimetric Dispensing Step1->Step2 Step3 3. Anhydrous Solubilization Step2->Step3 Step4 4. KF Titration & GC-FID Validation Step3->Step4

Self-validating gravimetric handling and QC workflow for diol solutions.

References
  • LookChem Database - 1,6-Hexanediol, 3-methyl- (CAS 4089-71-8) Chemical Properties and Safety. Source: LookChem. URL:[Link]

  • European Chemicals Agency (ECHA) - Hexane-1,6-diol Registration Dossier & Toxicological Summary. Source: ECHA. URL:[Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Synthesis of Biodegradable Polyesters Using (3R)-3-methylhexane-1,6-diol

Introduction: The Significance of Chirality in Biodegradable Polyesters The pursuit of sustainable and functionally advanced biomaterials has led to a growing interest in biodegradable polyesters. These polymers are pivo...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Chirality in Biodegradable Polyesters

The pursuit of sustainable and functionally advanced biomaterials has led to a growing interest in biodegradable polyesters. These polymers are pivotal in applications ranging from drug delivery systems and tissue engineering scaffolds to environmentally benign packaging.[1][2] A key strategy for tailoring the properties of these materials lies in the selection of their monomeric building blocks. The incorporation of chiral monomers, such as (3R)-3-methylhexane-1,6-diol, offers a sophisticated means to control the polymer's architecture and, consequently, its physical, chemical, and biological properties.[3]

The presence of a stereocenter in the polymer backbone can influence crystallinity, thermal properties, and, most critically, the rate of biodegradation.[4] Enzymatic systems in biological environments often exhibit stereoselectivity, meaning that the chirality of the polymer can dictate its susceptibility to degradation. This opens up possibilities for designing materials with programmed degradation profiles. (3R)-3-methylhexane-1,6-diol, a chiral diol, is a promising monomer for creating such advanced biodegradable polyesters. Its branched structure, arising from the methyl group at the 3-position, can disrupt chain packing, leading to more amorphous materials with potentially elastomeric properties, while the primary hydroxyl groups at the 1 and 6 positions provide excellent reactivity for polymerization.[4][5]

This document provides detailed application notes and protocols for the synthesis of biodegradable polyesters using (3R)-3-methylhexane-1,6-diol, with a focus on enzymatic polymerization, a green and highly selective method.[6][7]

Core Concepts: Enzymatic vs. Chemical Polymerization

Polyesters are synthesized through the formation of ester linkages between diols and dicarboxylic acids (or their derivatives).[8] This can be achieved through two primary routes:

  • Chemical Polycondensation: This traditional method often requires high temperatures, high vacuum, and metal-based catalysts (e.g., tin or titanium compounds).[7] While effective for producing high molecular weight polymers, these harsh conditions can lead to side reactions and the presence of residual metal catalysts, which can be a concern for biomedical applications.[5]

  • Enzymatic Polymerization: This "green chemistry" approach utilizes lipases as catalysts.[9][10] Lipases, particularly immobilized forms like Candida antarctica Lipase B (CALB, commercially available as Novozym® 435), are highly efficient at catalyzing esterification reactions under mild conditions (typically 60-90°C).[1][11][12] This method offers several advantages:

    • High Selectivity: Enzymes can be highly selective, reducing the likelihood of side reactions.[2]

    • Mild Conditions: Lower reaction temperatures preserve the integrity of thermally sensitive monomers.[7]

    • Avoidance of Toxic Catalysts: Eliminates the risk of metal contamination in the final product.[11]

    • Sustainability: It is a more environmentally friendly process.[13]

The primary challenge in enzymatic polycondensation is the removal of the condensation byproduct (water or a small alcohol) to drive the reaction equilibrium towards the formation of high molecular weight polymer. This is typically achieved by conducting the reaction under vacuum.[14][15]

Experimental Protocols

Protocol 1: Enzymatic Polycondensation of (3R)-3-methylhexane-1,6-diol with Diethyl Sebacate

This protocol details the synthesis of a polyester from (3R)-3-methylhexane-1,6-diol and a long-chain aliphatic dicarboxylic acid ester, diethyl sebacate, catalyzed by Novozym® 435. The use of a diethyl ester is often preferred in enzymatic synthesis as the byproduct, ethanol, is more easily removed under vacuum than water.

Materials:

  • (3R)-3-methylhexane-1,6-diol

  • Diethyl sebacate (or other suitable diethyl dicarboxylate)

  • Immobilized Candida antarctica Lipase B (Novozym® 435)

  • Diphenyl ether (solvent, optional for high viscosity systems)

  • Chloroform (for purification)

  • Methanol (for precipitation)

Equipment:

  • Three-necked round-bottom flask

  • Mechanical stirrer

  • Heating mantle with temperature controller

  • Vacuum pump with a cold trap

  • Nitrogen inlet

  • Büchner funnel and filter paper

Procedure:

  • Reactor Setup: Assemble the three-necked flask with a mechanical stirrer, nitrogen inlet, and an outlet connected to a vacuum line with a cold trap. Ensure all glassware is thoroughly dried to prevent premature reaction termination by water.

  • Charging the Reactor: Accurately weigh equimolar amounts of (3R)-3-methylhexane-1,6-diol and diethyl sebacate and add them to the flask.

  • Enzyme Addition: Add Novozym® 435 to the flask. A typical enzyme loading is 10% (w/w) of the total monomer weight.[11]

  • First Stage (Oligomerization):

    • Heat the reaction mixture to 80°C under a gentle flow of nitrogen with moderate stirring.[3]

    • Maintain these conditions for 2-4 hours. This initial stage allows for the formation of low molecular weight oligomers without significant monomer evaporation.

  • Second Stage (Polycondensation):

    • Gradually apply a vacuum to the system, reducing the pressure to below 5 mbar. The vacuum is crucial for the efficient removal of the ethanol byproduct, which drives the equilibrium towards the formation of a high molecular weight polymer.[14][15]

    • Continue the reaction at 80°C under vacuum for 24-48 hours. The viscosity of the reaction mixture will increase noticeably as the polymer chain grows.

  • Polymer Purification:

    • Cool the reaction mixture to room temperature. The resulting polymer will be a viscous liquid or a solid.

    • Dissolve the crude polymer in a minimal amount of chloroform.

    • Filter the solution to remove the immobilized enzyme. The enzyme can be washed with fresh chloroform, dried under vacuum, and stored for potential reuse.[15]

    • Precipitate the polymer by slowly adding the chloroform solution to a large excess of cold methanol while stirring vigorously.[11]

    • Collect the precipitated polyester by filtration using a Büchner funnel.

    • Wash the polymer with fresh cold methanol to remove any unreacted monomers and low molecular weight oligomers.

    • Dry the final polymer product under vacuum at room temperature until a constant weight is achieved.

Causality Behind Experimental Choices:

  • Two-Stage Reaction: The initial atmospheric pressure stage prevents the loss of volatile monomers before they can oligomerize. The subsequent vacuum stage is essential for Le Châtelier's principle to take effect, driving the polymerization forward by removing the ethanol byproduct.[14]

  • Enzyme Choice: Novozym® 435 is a robust and widely used biocatalyst for polyester synthesis due to its high thermal stability and activity in organic media.[1][10]

  • Purification by Precipitation: Dissolving the polymer in a good solvent (chloroform) and precipitating it in a non-solvent (methanol) is a standard method for separating the high molecular weight polymer from monomers and small oligomers.[11]

Protocol 2: Chemical Polycondensation via Acid Chloride

For comparison, a chemical synthesis route is provided. This method uses a more reactive diacid derivative, an acyl chloride, which allows the reaction to proceed at lower temperatures than traditional melt polycondensation but requires careful handling of the corrosive and water-sensitive acyl chloride and the neutralization of the HCl byproduct.[16]

Materials:

  • (3R)-3-methylhexane-1,6-diol

  • Sebacoyl chloride (or other suitable diacid chloride)

  • Anhydrous pyridine (acts as a solvent and HCl scavenger)

  • Anhydrous dichloromethane (solvent)

  • Hydrochloric acid (1 M, for washing)

  • Saturated sodium bicarbonate solution (for washing)

  • Brine (for washing)

  • Anhydrous magnesium sulfate (drying agent)

  • Methanol (for precipitation)

Procedure:

  • Reaction Setup: In a dried, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve (3R)-3-methylhexane-1,6-diol in a mixture of anhydrous dichloromethane and anhydrous pyridine.

  • Monomer Addition: Cool the solution in an ice bath. Dissolve an equimolar amount of sebacoyl chloride in anhydrous dichloromethane and add it dropwise to the stirred diol solution via the dropping funnel. A precipitate of pyridinium hydrochloride will form.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 12-24 hours.

  • Work-up and Purification:

    • Pour the reaction mixture into a separatory funnel and wash sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

    • Dry the organic layer over anhydrous magnesium sulfate.

    • Filter off the drying agent and concentrate the solution using a rotary evaporator.

    • Precipitate the polymer by adding the concentrated solution to cold methanol.

    • Collect the polymer by filtration and dry under vacuum.

Data Presentation

The properties of polyesters derived from (3R)-3-methylhexane-1,6-diol are expected to be influenced by the comonomer (dicarboxylic acid) and the resulting molecular weight. Based on literature for polyesters from similar branched diols, the following properties can be anticipated.[4][5][16]

PropertyExpected Value/ObservationRationale & References
Appearance Viscous liquid to amorphous solidThe methyl branch on the diol is likely to disrupt chain packing and reduce crystallinity.[4]
Glass Transition Temp. (Tg) -60°C to 0°CTg will decrease with increasing chain length of the dicarboxylic acid. Branched diols can lead to higher Tg compared to their linear counterparts.[5][16]
Molecular Weight (Mn) 5,000 - 25,000 g/mol Achievable with enzymatic polymerization under optimized vacuum conditions.[15]
Polydispersity Index (PDI) 1.5 - 2.5Typical for step-growth polymerization.
Solubility Soluble in common organic solvents like chloroform, THF, and toluene.Amorphous nature generally leads to better solubility.
Biodegradability Susceptible to enzymatic degradationThe presence of ester bonds allows for hydrolysis. The degradation rate may be influenced by the chirality of the diol.

Visualization of Workflows

Enzymatic Polymerization Workflow

enzymatic_workflow cluster_prep Preparation cluster_reaction Two-Stage Reaction cluster_purification Purification reactants 1. Weigh equimolar (3R)-3-methylhexane-1,6-diol & Diethyl Sebacate enzyme 2. Add Novozym® 435 (10% w/w) reactants->enzyme stage1 3. Oligomerization 80°C, N2 atmosphere 2-4 hours enzyme->stage1 stage2 4. Polycondensation 80°C, High Vacuum 24-48 hours stage1->stage2 Remove Ethanol dissolve 5. Dissolve in Chloroform stage2->dissolve filter 6. Filter to remove enzyme dissolve->filter precipitate 7. Precipitate in cold Methanol filter->precipitate dry 8. Dry under vacuum precipitate->dry final_product final_product dry->final_product Final Polyester

Caption: Workflow for enzymatic polyester synthesis.

Polymer Structure

polymer_structure cluster_polymer struct_diol (3R)-3-methylhexane-1,6-diol diol_img struct_diacid Sebacoyl Moiety diacid_img [-CO-(CH2)8-CO-] struct_polymer Resulting Polyester Repeat Unit p1 [-O-(CH2)2-CH(CH3)-(CH2)3-O-CO-(CH2)8-CO-]n

Caption: Monomers and resulting polyester structure.

Conclusion and Future Perspectives

The use of (3R)-3-methylhexane-1,6-diol as a monomer provides an exciting avenue for the development of novel biodegradable polyesters with tunable properties. Enzymatic polymerization, particularly with Novozym® 435, stands out as a robust, sustainable, and highly effective method for synthesizing these materials. The protocols and data presented herein offer a solid foundation for researchers to explore the synthesis and characterization of these chiral polymers. Future work should focus on a detailed investigation of how the specific (R)-chirality influences the degradation kinetics with various lipases and other hydrolases. Furthermore, copolymerization with other diols or dicarboxylic acids could be explored to further expand the range of achievable material properties, paving the way for advanced applications in drug development and regenerative medicine.

References

  • Clark, J. H., & Deswarte, F. E. (2008).
  • PéRez-Serrano, S., et al. (2017). New bio-based monomers: tuneable polyester properties using branched diols from biomass. Faraday Discussions, 202, 103-118. [Link]

  • Pérez-Serrano, S., et al. (2017). New bio-based monomers: Tuneable polyester properties using branched diols from biomass. ResearchGate. [Link]

  • Garden, J., et al. (2020). Properties of Novel Polyesters Made from Renewable 1,4-Pentanediol. ChemSusChem, 13(3), 556-563. [Link]

  • Phelps, B., et al. (2020). Effects of Methyl Branching on the Properties and Performance of Furandioate-Adipate Copolyesters of Bio-Based Secondary Diols. ACS Sustainable Chemistry & Engineering, 8(46), 17296-17307. [Link]

  • Xia, B., et al. (2021). Substrate Engineering in Lipase-Catalyzed Selective Polymerization of d-/l-Aspartates and Diols to Prepare Helical Chiral Polyester. Biomacromolecules, 22(1), 436-444. [Link]

  • de Oliveira, V. M., et al. (2021). Polycondensation of Dicarboxylic Acids and Diols in Water Catalyzed by Surfactant-Combined Catalysts and Successive Chain Extension. ResearchGate. [Link]

  • Kobayashi, S., & Uyama, H. (2001). Enzymatic Polymerization. Chemical Reviews, 101(12), 3793-3818. [Link]

  • Muñoz-Guerra, S., et al. (2014). Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. MDPI. [Link]

  • Gross, R. A., & Kumar, A. (2007). Controlled Lipase-Catalyzed Synthesis of Poly(hexamethylene carbonate). Macromolecules, 40(22), 7891-7901. [Link]

  • Jiang, Y., et al. (2022). Recent Advances in the Enzymatic Synthesis of Polyester. MDPI. [Link]

  • Silvianti, F., et al. (2023). Enzymatic Synthesis of Copolyesters with the Heteroaromatic Diol 3,4-Bis(hydroxymethyl)furan and Isomeric Dimethyl Furandicarboxylate Substitutions. Biomacromolecules, 24(11), 5193-5205. [Link]

  • de Oliveira, V. M., et al. (2021). Solvent-free lipase-catalyzed synthesis of linear and thermally stable polyesters obtained from diacids and diols. CoLab.ws. [Link]

  • von der Assen, N., et al. (2025). Enzymatic Asymmetric Synthesis of All Stereoisomers of Aliphatic, Vicinal Diols in Conventional and Non-Conventional. Advanced Synthesis & Catalysis, 367, e202401143. [Link]

  • Knauer, A., et al. (2021). Enzymatic Synthesis of Poly(alkylene succinate)s: Influence of Reaction Conditions. Polymers, 13(5), 723. [Link]

  • Yang, Y., et al. (2020). Recent advances in the synthesis of biodegradable polyesters by sustainable polymerization: lipase-catalyzed polymerization. RSC Advances, 10(61), 37245-37256. [Link]

  • European Patent Office. (1995). Enzymatic Synthesis of Polyester. EP 0670906 B1. [Link]

  • Kobayashi, S., & Uyama, H. (2002). Lipase-catalyzed polyester synthesis – A green polymer chemistry. Current Organic Chemistry, 6(4), 345-365. [Link]

  • Jiang, Y., et al. (2022). Recent Advances in the Enzymatic Synthesis of Polyester. Polymers, 14(23), 5059. [Link]

  • Sanadhya, S. G., et al. (2014). Synthesis and characterization of wholly aromatic polyesters using interfacial polycondensation technique. Der Pharma Chemica, 6(6), 156-163. [Link]

  • Ferreira, A. M. (2011). Synthesis of Biodegradable and Biocompostable Polyesters. Técnico Lisboa. [Link]

  • Pellis, A., et al. (2019). Novel semi-aromatic polyesters based on the biobased diol 2,2′-((3S,3aR,6S,6aR)-hexahydrofuro[3,2-b]furan-3,6-diyl)bis(ethan-1-ol): synthesis, characterization and properties. Polymer Chemistry, 10(38), 5246-5256. [Link]

  • Douka, A., et al. (2020). Enzymatic Polycondensation of 1,6-Hexanediol and Diethyl Adipate: A Statistical Approach Predicting the Key-Parameters in Solution and in Bulk. Polymers, 12(9), 1888. [Link]

Sources

Application

Application Note &amp; Protocol: Chromatographic Separation of (3R)-3-methylhexane-1,6-diol

Abstract This document provides a comprehensive guide to the chromatographic separation of (3R)-3-methylhexane-1,6-diol, a valuable chiral building block in pharmaceutical development. Chirality is a critical factor in d...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a comprehensive guide to the chromatographic separation of (3R)-3-methylhexane-1,6-diol, a valuable chiral building block in pharmaceutical development. Chirality is a critical factor in drug design, as different enantiomers of a molecule can exhibit varied pharmacological and toxicological profiles. Consequently, the accurate separation and quantification of stereoisomers are mandated by regulatory agencies and are essential for ensuring drug safety and efficacy. This guide details two primary chromatographic techniques—High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC)—for the robust, enantioselective separation of (3R)-3-methylhexane-1,6-diol. We delve into the foundational principles of chiral recognition, provide detailed, step-by-step protocols, and discuss method optimization strategies to empower researchers, scientists, and drug development professionals in achieving baseline separation of this key chiral intermediate.

Part 1: Foundational Principles of Chiral Chromatography for Diols

The Imperative of Chirality in Drug Development

In pharmacology, the three-dimensional structure of a molecule is paramount. Biological systems, such as enzymes and receptors, are inherently chiral, leading to stereospecific interactions with drug molecules. An undesired enantiomer may have reduced therapeutic activity, no activity, or could even be responsible for adverse effects, as exemplified by the tragic case of thalidomide. Therefore, producing enantiomerically pure drugs is a central goal in modern pharmaceutical development. (3R)-3-methylhexane-1,6-diol serves as a critical chiral building block, enabling the asymmetric synthesis of complex active pharmaceutical ingredients (APIs) by introducing a specific stereocenter into the final molecule.

Mechanisms of Chiral Recognition on Polysaccharide-Based Stationary Phases

The most successful and widely applicable Chiral Stationary Phases (CSPs) for the separation of a broad range of chiral compounds are based on polysaccharide derivatives, particularly cellulose and amylose. These polymers are derivatized with functional groups (e.g., phenylcarbamates) and coated or immobilized onto a silica support.

The chiral recognition mechanism is a complex process involving the formation of transient diastereomeric complexes between the enantiomers and the CSP. The separation is governed by differences in the stability of these complexes. Key interactions include:

  • Hydrogen Bonding: The hydroxyl groups of the diol can act as hydrogen bond donors and acceptors, interacting with the carbamate groups on the CSP.

  • Dipole-Dipole Interactions: Polar functional groups on both the analyte and the CSP contribute to electrostatic interactions.

  • π-π Interactions: Aromatic groups on the CSP can interact with any π-systems in the analyte.

  • Steric Interactions (Inclusion): The enantiomers fit differently into the chiral grooves or cavities of the polysaccharide's helical structure. The precise fit determines the strength of the interaction, and even minor structural differences can lead to significant separation.

The combination of these interactions creates the necessary energy difference for chromatographic separation.

Diagram: Principle of Chiral Recognition

This diagram illustrates the "three-point interaction model," a fundamental concept in chiral recognition, where one enantiomer forms a more stable transient complex with the Chiral Stationary Phase (CSP) than its mirror image.

G cluster_Enantiomers Enantiomers cluster_R R-Enantiomer cluster_S S-Enantiomer CSP_A Site A CSP_B Site B CSP_C Site C R_X X R_X->CSP_A Strong Interaction R_center R_X->R_center R_Y Y R_Y->CSP_B Interaction R_Y->R_center R_Z Z R_Z->CSP_C Interaction R_Z->R_center S_X X S_X->CSP_A Interaction S_center S_X->S_center S_Y Y S_Y->CSP_B Interaction S_Y->S_center S_Z Z S_Z->CSP_C Steric Hindrance S_Z->S_center

Caption: Three-point interaction model for chiral recognition.

Part 2: Recommended Chromatographic Techniques & Protocols

While both HPLC and SFC are powerful techniques for chiral separations, they offer distinct advantages. SFC is often faster and considered a "greener" technology due to its use of CO2 as the primary mobile phase component. HPLC, however, remains a widely accessible and robust technique.

Method A: Chiral High-Performance Liquid Chromatography (HPLC)

Principle: This method utilizes a polysaccharide-based Chiral Stationary Phase (CSP) under normal phase conditions. Normal phase chromatography (using non-polar mobile phases) often provides better selectivity for polar compounds like diols on polysaccharide CSPs, as it promotes the hydrogen bonding interactions crucial for chiral recognition.

Instrumentation and Materials:

  • HPLC system with isocratic or gradient pump, autosampler, column oven, and UV/Vis or Refractive Index (RI) detector. (Note: Since 3-methylhexane-1,6-diol lacks a strong chromophore, RI detection is a viable alternative to UV if derivatization is not performed).

  • Chiral Column: Amylose or Cellulose-based CSP (e.g., CHIRAL ART Amylose-C or CHIRALPAK® AD-H).

  • Mobile Phase Solvents: HPLC-grade n-Hexane, Isopropanol (IPA), Ethanol (EtOH).

  • Sample: Racemic 3-methylhexane-1,6-diol standard, (3R)-3-methylhexane-1,6-diol reference standard.

  • Sample Diluent: Mobile Phase.

Experimental Protocol:

  • Column Selection: Start with a broad-spectrum polysaccharide column such as one based on amylose tris(3,5-dimethylphenylcarbamate). These are known for their wide applicability.

  • Mobile Phase Preparation: Prepare a mobile phase of n-Hexane/IPA (90:10, v/v). Degas the mobile phase thoroughly before use.

  • System Equilibration: Install the chiral column and equilibrate the system with the mobile phase at a flow rate of 1.0 mL/min until a stable baseline is achieved (approx. 30-60 minutes). Maintain column temperature at 25°C.

  • Sample Preparation: Prepare a 1.0 mg/mL solution of racemic 3-methylhexane-1,6-diol in the mobile phase.

  • Injection: Inject 5-10 µL of the prepared sample.

  • Data Acquisition: Acquire data for a sufficient duration to allow both enantiomers to elute.

  • Optimization: If resolution is insufficient (<1.5), systematically adjust the mobile phase composition. Decrease the percentage of the alcohol co-solvent (e.g., to 95:5 n-Hexane/IPA) to increase retention and potentially improve resolution. Conversely, increasing the alcohol content will decrease retention times.

Data Presentation: HPLC Method Parameters

ParameterInitial Screening ConditionsOptimized Conditions
Column CHIRAL ART Amylose-C, 5 µm, 250 x 4.6 mmCHIRAL ART Amylose-C, 5 µm, 250 x 4.6 mm
Mobile Phase n-Hexane / Isopropanol (90:10, v/v)n-Hexane / Isopropanol (95:5, v/v)
Flow Rate 1.0 mL/min1.0 mL/min
Column Temp. 25°C25°C
Detection UV at 210 nm or RIUV at 210 nm or RI
Injection Vol. 10 µL10 µL
Expected Result Partial or full separation of enantiomers.Baseline resolution (Rs > 1.5) of enantiomers.
Method B: Supercritical Fluid Chromatography (SFC)

Principle: SFC utilizes carbon dioxide in its supercritical state as the main mobile phase component. This technique is essentially a form of normal phase chromatography, benefiting from low viscosity and high diffusivity of the mobile phase, which leads to faster separations and higher efficiency. An organic modifier (co-solvent), typically an alcohol, is added to modulate analyte retention and selectivity.

Instrumentation and Materials:

  • SFC system with CO2 pump, modifier pump, autosampler, column oven, back pressure regulator (BPR), and UV/Vis or Mass Spectrometry (MS) detector.

  • Chiral Column: SFC-specific polysaccharide-based CSP (e.g., ACQUITY UPC² Trefoil™ AMY1 or CEL1).

  • Mobile Phase: Supercritical Grade CO2, HPLC/SFC-grade Methanol (MeOH) or Ethanol (EtOH).

  • Sample: Racemic 3-methylhexane-1,6-diol standard.

  • Sample Diluent: Methanol or Ethanol.

Experimental Protocol:

  • Column Screening: A common strategy in SFC is to screen a set of columns with broad selectivity, such as amylose and cellulose-based CSPs.

  • Initial Conditions: Set the initial conditions with a co-solvent of Methanol at a concentration of 15%.

  • System Setup:

    • Flow Rate: 3.0 mL/min

    • Back Pressure: 150 bar (approx. 2175 psi)

    • Column Temperature: 40°C

  • Sample Preparation: Prepare a 1.0 mg/mL solution of racemic 3-methylhexane-1,6-diol in Methanol.

  • Injection: Inject 1-2 µL of the sample.

  • Gradient Elution for Screening: Perform a fast gradient screen, for example, from 5% to 40% Methanol over 5 minutes to determine the approximate elution conditions.

  • Isocratic Method Development: Based on the screening run, calculate an appropriate isocratic co-solvent percentage. For example, if the peak of interest elutes at 25% co-solvent in the gradient, start isocratic optimization around 20-25%.

  • Optimization: Adjust the co-solvent percentage to achieve optimal resolution (Rs > 1.5) in the shortest possible time. Lowering the co-solvent percentage will increase retention and may improve resolution.

Data Presentation: SFC Method Parameters

ParameterInitial Screening ConditionsOptimized Isocratic Method
Column ACQUITY UPC² Trefoil AMY1, 2.5 µm, 150 x 3.0 mmACQUITY UPC² Trefoil AMY1, 2.5 µm, 150 x 3.0 mm
Mobile Phase A: CO2, B: MethanolCO2 / Methanol (85:15, v/v)
Gradient 5-40% B over 5 minIsocratic
Flow Rate 3.0 mL/min3.0 mL/min
Back Pressure 150 bar150 bar
Column Temp. 40°C40°C
Detection UV at 210 nmUV at 210 nm
Injection Vol. 2 µL2 µL

Part 3: Workflow and Logic Visualization

A systematic approach is crucial for efficient chiral method development. The workflow below outlines a logical progression from initial screening to a final, optimized method.

Diagram: Chiral Method Development Workflow

G cluster_screening Phase 1: Initial Screening cluster_optimization Phase 2: Method Optimization start Define Analyte & Goal ((3R)-3-methylhexane-1,6-diol) tech_select Select Technique (HPLC or SFC) start->tech_select col_select Select CSPs (e.g., Amylose, Cellulose) mobile_phase_select Select Initial Mobile Phases (e.g., Hex/IPA for HPLC, CO2/MeOH for SFC) col_select->mobile_phase_select tech_select->col_select run_screen Execute Screening Runs mobile_phase_select->run_screen eval Evaluate Results (Peak Shape, Resolution) run_screen->eval opt_mp Adjust Mobile Phase (% Co-solvent/Modifier) eval->opt_mp Resolution < 1.5 final_method Final Validated Method eval->final_method Resolution ≥ 1.5 opt_temp Adjust Temperature opt_mp->opt_temp opt_flow Adjust Flow Rate opt_temp->opt_flow opt_flow->run_screen

Caption: Systematic workflow for chiral method development.

Part 4: Conclusion and Future Perspectives

The enantioselective separation of (3R)-3-methylhexane-1,6-diol is readily achievable using either chiral HPLC or SFC with polysaccharide-based stationary phases. The choice between HPLC and SFC will depend on available instrumentation, throughput requirements, and "green chemistry" initiatives. SFC often provides a significant advantage in terms of speed and reduced organic solvent consumption. The protocols provided herein serve as a robust starting point for method development. Further optimization of parameters such as temperature, flow rate, and the specific alcohol used as a modifier can lead to further improvements in resolution and analysis time. As the demand for enantiopure pharmaceuticals continues to grow, the development of efficient and reliable chromatographic methods for chiral building blocks like (3R)-3-methylhexane-1,6-diol will remain a critical activity in the drug development pipeline.

References

  • AiFChem. (2025, August 6). Chiral Building Blocks in Advanced Chemical Synthesis and Drug Development.
  • Waters Corporation. (2016, September 6). Simple Method Development for the Separation of Chiral Synthetic Cannabinoids using Ultra High Performance Supercritical Fluid Chromatography.
  • Agilent Technologies. (2019, January 10). Easy Access to Rapid Chiral SFC Method Development for Non‐Chromatographers.
  • Various Authors. (n.d.). The Role of Chirality in Drug Design and Delivery: A Comprehensive Review.
  • Schrödinger. (2024, July 13). Chirality Perspective in Drug Design and Development.
  • Asymchem Laboratories. (2004, May 31). Synthesis of Chiral Building Blocks for Use in Drug Discovery. MDPI.
  • Shimadzu. (2016). Chiral Separation Using SFC and HPLC Pittcon 2016 1760-16.
  • Enamine. (n.d.). Chiral Building Blocks Selection.
  • Ling, Y., et al. (2022, October 11).

Technical Notes & Optimization

Troubleshooting

Improving enantiomeric excess (ee) in (3R)-3-methylhexane-1,6-diol production

Welcome to the technical support center for the synthesis of (3R)-3-methylhexane-1,6-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of (3R)-3-methylhexane-1,6-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions, with a core focus on achieving and improving enantiomeric excess (ee). As Senior Application Scientists, we ground our recommendations in established chemical principles and field-proven experience.

I. Troubleshooting Guide: Low Enantiomeric Excess

This section addresses the most common and critical issue encountered during the synthesis: suboptimal enantiomeric excess. The questions are structured to guide you through a logical diagnostic process.

Q1: My asymmetric reduction of the precursor keto-ester/keto-acid resulted in low ee (<80%). What are the most likely causes and how can I fix it?

Low enantiomeric excess is rarely due to a single factor. It's typically an interplay between the catalyst, substrate, and reaction conditions. Let's break down the potential causes systematically.

Cause 1: Catalyst Inactivity or Degradation

The heart of your asymmetric synthesis is the chiral catalyst. Its effectiveness can be compromised before or during the reaction.

  • Explanation of Causality: Chiral catalysts, particularly organometallic complexes and enzymes, are sensitive to their environment.[1] Moisture, oxygen, and impurities can lead to decomposition or the formation of achiral, more reactive species that produce a racemic background reaction, thus eroding the ee.

  • Troubleshooting Steps:

    • Verify Catalyst Quality: If possible, test a new, unopened batch of the catalyst. For catalysts you prepare in-house (e.g., CBS-oxazaborolidine complexes), verify their purity and structure by NMR or other appropriate analytical methods.

    • Ensure Inert Atmosphere: Many asymmetric reductions, especially those using borane reagents or metal complexes, require strictly anhydrous and anaerobic conditions.[2] Use Schlenk line techniques or a glovebox. Purge all solvents and reagents thoroughly with an inert gas (Argon or Nitrogen).

    • Check Reagent Purity: Impurities in your substrate or solvents can act as "catalyst poisons," deactivating the chiral catalyst.[3] Ensure all materials are of the highest possible purity. For instance, aldehydes in a ketone substrate can react with the reducing agent, consuming it and potentially interfering with the catalytic cycle.

Cause 2: Suboptimal Reaction Conditions

The diastereomeric transition states leading to the (R) and (S) products have a small energy difference.[2] Suboptimal conditions can reduce this energy gap, leading to lower selectivity.

  • Explanation of Causality: Temperature is a critical factor. Higher temperatures provide more kinetic energy, which can overcome the small activation energy barrier difference between the two enantiomeric pathways, resulting in decreased enantioselectivity. The solvent's polarity and coordinating ability can also influence the catalyst's conformation and, therefore, its chiral induction.[4]

  • Troubleshooting Steps:

    • Lower the Temperature: This is often the most effective first step. If your reaction was run at room temperature, try 0 °C, -20 °C, or even -78 °C. The reduced thermal energy will amplify the energetic preference for the desired transition state.

    • Solvent Screening: The choice of solvent can have a profound impact. Test a range of anhydrous, non-protic solvents with varying polarities (e.g., THF, Toluene, Dichloromethane). A non-coordinating solvent like Toluene is often a good starting point for borane-based reductions.

    • Adjust Stoichiometry & Addition Rate: The rate of addition of the reducing agent can be critical. A slow, controlled addition (e.g., via syringe pump) can prevent localized temperature increases and maintain a low concentration of the reducing agent, which often improves selectivity. Ensure the catalyst-to-substrate ratio is optimal; too little catalyst can lead to a significant uncatalyzed background reaction.

Cause 3: Intrinsic Mismatch Between Catalyst and Substrate

Not all chiral catalysts are universally effective for all substrates.[5]

  • Explanation of Causality: The "lock and key" model is a useful analogy. The steric and electronic properties of your substrate must be compatible with the chiral environment created by the catalyst.[] A bulky substrate may not fit well into the chiral pocket of a given catalyst, leading to poor stereochemical communication.

  • Troubleshooting Steps:

    • Switch Catalyst Class: If optimizing conditions fails, consider a different class of catalyst.

      • Chemical Catalysts: If you are using a CBS-oxazaborolidine catalyst, consider switching to a chiral ruthenium- or rhodium-based hydrogenation catalyst with a chiral ligand like BINAP.[7][8]

      • Biocatalysis: Enzymes, such as dehydrogenases or reductases, offer an excellent, environmentally friendly alternative.[9] They operate under mild conditions (aqueous buffer, room temperature) and often provide exceptionally high ee.

Troubleshooting Workflow for Low ee

Below is a logical workflow to diagnose and solve issues of low enantiomeric excess.

low_ee_troubleshooting start Problem: Low ee (<80%) cat_check Step 1: Catalyst Integrity Check start->cat_check cond_opt Step 2: Reaction Condition Optimization cat_check->cond_opt If ee still low cat_new Use new/verified catalyst batch cat_check->cat_new cat_inert Ensure strict inert/anhydrous conditions cat_check->cat_inert cat_purity Verify substrate/solvent purity cat_check->cat_purity cat_change Step 3: Change Catalyst System cond_opt->cat_change If ee still low cond_temp Lower reaction temperature (e.g., 0°C to -78°C) cond_opt->cond_temp cond_solvent Screen non-protic solvents (THF, Toluene, CH2Cl2) cond_opt->cond_solvent cond_rate Slow addition of reducing agent cond_opt->cond_rate purify Step 4: Post-Reaction Enrichment cat_change->purify If ee is moderate but not >99% cat_metal Try Ru/Rh hydrogenation catalyst cat_change->cat_metal cat_enzyme Use a biocatalyst (e.g., dehydrogenase) cat_change->cat_enzyme purify_chrom Chiral HPLC/SFC purify->purify_chrom purify_cryst Diastereomeric salt crystallization purify->purify_cryst

Caption: Troubleshooting workflow for low enantiomeric excess.

Q2: The reaction is complete, but my ee is moderate (e.g., 90-95%). How can I enrich my product to >99% ee?

Achieving >99% ee is often required for pharmaceutical applications.[10] If the synthesis yields a product of moderate ee, post-reaction purification is the most practical approach.

  • Option 1: Preparative Chiral Chromatography

    • Explanation: This is a direct method for separating enantiomers.[] A chiral stationary phase (CSP) in an HPLC or Supercritical Fluid Chromatography (SFC) column interacts differently with the (R) and (S) enantiomers, causing them to elute at different times. SFC is often preferred for larger scales as it is faster, uses less organic solvent, and simplifies product recovery.[][12]

    • Recommendation: Develop an analytical method on a chiral HPLC/SFC to confirm baseline separation of the enantiomers. Once optimized, scale up to a preparative column to isolate the desired (3R)-enantiomer.

  • Option 2: Diastereomeric Salt Formation & Crystallization

    • Explanation: This classical resolution technique is robust and scalable.[12] The racemic or enantioenriched diol is reacted with an enantiomerically pure chiral resolving agent (e.g., a chiral acid like tartaric acid) to form a pair of diastereomeric salts. Diastereomers have different physical properties, including solubility.[13] By carefully choosing the solvent system, one diastereomer can be selectively crystallized, leaving the other in the mother liquor. The desired enantiomer is then recovered by breaking the salt.

    • Recommendation: This method requires screening of different chiral resolving agents and crystallization solvents. It can be highly effective and is a workhorse in industrial settings.[13]

  • Option 3: Enzymatic Kinetic Resolution

    • Explanation: This technique uses an enzyme (often a lipase) that selectively reacts with one enantiomer over the other.[14] For example, a lipase can selectively acylate the (3S)-diol, leaving the desired (3R)-diol unreacted. The acylated product and the unreacted alcohol can then be easily separated by standard chromatography. The maximum theoretical yield for the desired enantiomer in a standard kinetic resolution is 50%.[10]

    • Recommendation: This is an excellent option if a suitable enzyme can be found. It is particularly useful for cleaning up a product with moderate to high ee.

II. Frequently Asked Questions (FAQs)

Q1: What exactly is enantiomeric excess (ee), and why is it critical for a molecule like (3R)-3-methylhexane-1,6-diol?

Enantiomeric excess (ee) is a measure of the purity of a chiral sample.[12] It quantifies how much more of one enantiomer is present compared to the other and is calculated as:

ee (%) = |([R] - [S]) / ([R] + [S])| * 100

For a pharmaceutical intermediate, achieving high ee is paramount. The two enantiomers of a chiral drug can have vastly different biological activities. One enantiomer (the eutomer) may provide the therapeutic effect, while the other (the distomer) could be inactive, have undesirable side effects, or even be toxic.[10] Therefore, regulatory agencies demand that chiral drugs be produced as single enantiomers.

Q2: What are the primary synthetic strategies for producing enantiopure (3R)-3-methylhexane-1,6-diol?

The most common and effective strategies involve asymmetric synthesis, where a prochiral precursor is converted directly into the desired chiral product.

StrategyDescriptionKey AdvantagesKey Challenges
Asymmetric Reduction A prochiral keto-ester or keto-acid is reduced using a chiral reducing agent or catalyst.[15] This is the most direct route.High potential for >99% ee in a single step; atom economical.Requires careful optimization of catalyst and conditions.[1]
Enzymatic Desymmetrization A prochiral 1,3-diol precursor is selectively functionalized (e.g., acylated) by an enzyme, such as a lipase, to create the chiral center.[14]Extremely high selectivity; mild, environmentally friendly conditions.Requires screening to find a suitable enzyme; substrate scope can be limited.
Chiral Pool Synthesis The synthesis starts with a readily available, enantiopure natural product (e.g., an amino acid or sugar) that already contains some of the required stereocenters.Stereochemistry is pre-defined and reliable.Can involve longer synthetic routes; may not be available for all target structures.
Q3: How do I accurately determine the ee of my product?

Accurate determination of ee is crucial for validating your synthesis. Several analytical techniques are available, with chiral chromatography being the most common and reliable.[16]

MethodPrincipleProsCons
Chiral HPLC Differential interaction of enantiomers with a Chiral Stationary Phase (CSP) leads to different retention times.[16]Broad applicability, excellent resolution, robust.[]Method development can be time-consuming; requires specialized columns.
Chiral GC Separation of volatile enantiomers based on interaction with a CSP in a capillary column.[16]High speed and sensitivity for volatile compounds.Limited to thermally stable and volatile compounds; derivatization may be needed.
NMR with Chiral Discriminating Agents A chiral agent is added to form diastereomeric complexes, resulting in distinct NMR signals for each enantiomer.[16]Rapid analysis, provides structural information.Lower sensitivity, potential for signal overlap, requires higher sample concentration.
Decision Tree for Selecting an Analytical Method

ee_analysis_choice start Need to determine ee of (3R)-3-methylhexane-1,6-diol q1 Is the diol (or a derivative) volatile and thermally stable? start->q1 gc Use Chiral GC q1->gc Yes q2 Is high resolution and quantification the priority? q1->q2 No hplc Use Chiral HPLC q2->hplc Yes q3 Is a rapid, qualitative check needed with sufficient sample? q2->q3 No nmr Use NMR with Chiral Discriminating Agent q3->nmr Yes default Chiral HPLC is the most common starting point q3->default No

Caption: Decision tree for choosing an ee determination method.

III. Experimental Protocols

Protocol 1: General Procedure for Asymmetric Reduction of a Precursor Keto-Ester using a CBS Catalyst

This protocol provides a general starting point for the asymmetric reduction of a keto-ester precursor to the corresponding hydroxy-ester. Note: This must be performed under a strict inert atmosphere (Argon or Nitrogen) using anhydrous solvents.

  • Catalyst Preparation: In a flame-dried, three-neck flask equipped with a magnetic stirrer, thermometer, and Argon inlet, dissolve (R)-CBS-oxazaborolidine catalyst (0.1 equivalents) in anhydrous THF (e.g., 2 mL per mmol of substrate). Cool the solution to the desired temperature (start with -20 °C).

  • Borane Addition: To the catalyst solution, add borane-dimethyl sulfide complex (BH₃·SMe₂, 1.0 M in THF, 0.6 equivalents) dropwise over 15 minutes, ensuring the internal temperature does not rise significantly. Stir the mixture for 15 minutes at -20 °C.

  • Substrate Addition: Dissolve the precursor keto-ester (1.0 equivalent) in anhydrous THF. Add this solution to the catalyst-borane mixture dropwise via syringe pump over 1-2 hours.

  • Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within a few hours.

  • Quenching: Once the reaction is complete, quench it by slowly adding methanol (MeOH) dropwise at the reaction temperature until gas evolution ceases.

  • Workup: Allow the mixture to warm to room temperature. Evaporate the solvent under reduced pressure. Redissolve the residue in ethyl acetate and wash sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude hydroxy-ester by silica gel column chromatography.

  • Analysis: Determine the enantiomeric excess of the purified product using a suitable chiral HPLC or GC method.

Protocol 2: Enantiomeric Excess Determination by Chiral HPLC

This protocol outlines the steps for analyzing the ee of the final diol product.

  • Column Selection: Choose a chiral stationary phase (CSP) column known to be effective for alcohols or diols (e.g., a polysaccharide-based column like Chiralpak AD-H or Chiralcel OD-H).

  • Mobile Phase Preparation: Prepare a mobile phase, typically a mixture of hexane and a polar modifier like isopropanol (IPA) or ethanol. A common starting point is 95:5 Hexane:IPA. Filter and degas the mobile phase before use.

  • Sample Preparation: Prepare a dilute solution of your purified diol sample in the mobile phase (e.g., ~1 mg/mL). Also prepare a sample of the racemic diol as a reference to identify the retention times of both enantiomers.

  • Instrument Setup:

    • Set the column temperature (e.g., 25 °C).

    • Set the flow rate (e.g., 1.0 mL/min).

    • Set the UV detector to a wavelength where the analyte has some absorbance (e.g., 210 nm) or use a refractive index (RI) detector if UV absorbance is poor.

  • Analysis:

    • Inject the racemic sample first to determine the retention times (t₁) and (t₂) for the two enantiomers and ensure baseline separation.

    • Inject your synthesized sample.

    • Identify the peaks corresponding to the (3R) and (3S) enantiomers.

  • Calculation: Integrate the peak areas (A₁ and A₂) for the two enantiomers. Calculate the ee using the formula: ee (%) = |(A₁ - A₂) / (A₁ + A₂)| * 100.

References
  • Kutyla, M., et al. (2024). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction. ACS Omega. [Link][17][18][19]

  • Gröger, H., et al. (2019). Asymmetric reduction of ketones and β-keto esters by (S)-1-phenylethanol dehydrogenase from denitrifying bacterium Aromatoleum aromaticum. Applied Microbiology and Biotechnology. [Link][9]

  • Chen, Y., et al. (2022). Enantioselective desymmetrization strategy of prochiral 1,3-diols in natural product synthesis. Beilstein Journal of Organic Chemistry. [Link][14]

  • Kutyla, M., et al. (2024). New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric Purity. ACS Omega. [Link][18][19]

  • Toste, F. D., et al. (2005). Catalytic, Enantioselective Synthesis of 1,2‐anti‐Diols by Asymmetric Ring‐Opening/Cross‐Metathesis. Angewandte Chemie International Edition. [Link][20]

  • Mikami, K. (2007). Symmetry Breaking in Asymmetric Catalysis: Racemic Catalysis to Autocatalysis. University of Padua STEM. [Link][3]

  • Pellissier, H. (2007). Guidelines and methodologies in asymmetric synthesis and catalysis. Elsevier. [Link][10]

  • van Leeuwen, P. W. N. M., et al. (2011). Enantioselective Supramolecular Catalysis Induced by Remote Chiral Diols. Journal of the American Chemical Society. [Link][7]

  • Fiveable. (2025). Asymmetric Catalysis: Organic Chemistry Study Guide. Fiveable. [Link][1]

  • Roush, W. R., & Flamme, E. M. (2002). Enantioselective Synthesis of 1,5-anti- and 1,5-syn-Diols Using a Highly Diastereoselective One-Pot Double Allylboration Reaction Sequence. Journal of the American Chemical Society. [Link][21]

  • Brown, H. C., et al. (2002). Selective Reductions. 59. Effective Intramolecular Asymmetric Reductions of α-, β-, and γ-Keto Acids with Diisopinocampheylborane and Intermolecular Asymmetric Reductions of the Corresponding Esters with B-Chlorodiisopinocampheylborane. The Journal of Organic Chemistry. [Link][15]

  • Nasipuri, D. (1986). Asymmetric reduction of carbonyl compounds with chiral alkoxyaluminium and alkoxymagnesium halides. Journal of Chemical Sciences. [Link][2]

  • Schaus, S. E., et al. (2015). Chiral Diol-Based Organocatalysts in Enantioselective Reactions. Synthesis. [Link][4]

  • Evans, D. A. (n.d.). Asymmetric reactions_synthesis. Harvard University. [Link][5]

  • Rychnovsky, S. D., et al. (2015). Enantioselective Synthesis of anti-1,3-Diols from Achiral Diepoxides. Organic Syntheses Procedure. [Link][8]

  • Pálovics, E. (2018). New Opportunities to Improve the Enantiomeric and Diastereomeric Separations. IntechOpen. [Link][13]

Sources

Optimization

Technical Support Center: Troubleshooting the Asymmetric Synthesis of (3R)-3-Methylhexane-1,6-diol

Welcome to the Technical Support Center. As application scientists and process chemists, we frequently review synthetic bottlenecks in drug development workflows.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As application scientists and process chemists, we frequently review synthetic bottlenecks in drug development workflows. The synthesis of (3R)-3-methylhexane-1,6-diol is a critical asymmetric transformation, typically achieved via the reductive ozonolysis of the chiral pool precursor, (R)-citronellol [1].

While this route elegantly leverages the existing C3 stereocenter to yield the target aliphatic diol, researchers frequently report poor isolated yields (<40%). This guide provides a mechanistic troubleshooting framework to identify, diagnose, and resolve the specific chemical and physical bottlenecks in this transformation.

Mechanistic Pathway & Diagnostic Workflow

To troubleshoot effectively, we must first isolate where the mass loss occurs. The transformation proceeds through a 1,2,4-trioxolane (ozonide) intermediate, which is reductively cleaved to a transient aldehyde, and finally reduced to the diol [2].

ReactionPathway Citronellol (R)-Citronellol (Chiral Precursor) Ozonide 1,2,4-Trioxolane (Ozonide Intermediate) Citronellol->Ozonide O3, CH2Cl2/MeOH -78°C Aldehyde 6-hydroxy-4-methylhexanal (Transient Intermediate) Ozonide->Aldehyde Reductive Cleavage (Initiation) Diol (3R)-3-methylhexane-1,6-diol (Target Molecule) Aldehyde->Diol NaBH4 Reduction -78°C to RT

Mechanistic pathway of the reductive ozonolysis of (R)-citronellol to the target 1,6-diol.

If your final yield is low, use the following decision tree to diagnose the root cause before altering your protocol.

Troubleshooting Start Low Yield of (3R)-3-methylhexane-1,6-diol CheckOzone Analyze Reaction Mixture (Post-Ozonolysis / Pre-Workup) Start->CheckOzone Incomplete Incomplete Cleavage (Starting Material Present) CheckOzone->Incomplete GC-MS shows (R)-Citronellol OverOx Over-Oxidation (Carboxylic Acid Present) CheckOzone->OverOx IR/NMR shows COOH groups WorkupLoss Product Lost in Aqueous Phase (Low Mass Recovery) CheckOzone->WorkupLoss High purity but low isolated mass Sol1 Increase O3 flow rate & Maintain strictly at -78°C Incomplete->Sol1 Sol2 Purge O3 completely & Use excess NaBH4 OverOx->Sol2 Sol3 Use continuous extraction or non-aqueous quench WorkupLoss->Sol3

Diagnostic decision tree for troubleshooting low yields in the asymmetric synthesis of the diol.

Frequently Asked Questions (FAQs)

Q1: My GC-MS analysis shows unreacted (R)-citronellol. Why is the ozonolysis incomplete? Cause: The C6=C7 alkene in citronellol is trisubstituted and electron-rich, making it highly reactive. If starting material remains, the issue is almost certainly gas-liquid mass transfer or temperature control. Ozone solubility drops precipitously if the temperature rises above -78 °C. Solution: Ensure the reaction is maintained strictly at -78 °C in a suitable solvent mixture (e.g., CH₂Cl₂/MeOH 4:1). Use a fritted gas dispersion tube (not a simple needle) to maximize the surface area of the O₃ bubbles. A persistent blue color must be observed in the solution before stopping the ozone flow.

Q2: I am observing significant amounts of carboxylic acid byproducts. How do I prevent over-oxidation? Cause: The intermediate 1,2,4-trioxolane or the transient 6-hydroxy-4-methylhexanal is being oxidized by residual ozone or dissolved oxygen prior to reduction [2]. Solution: Thoroughly purge the reaction mixture with an inert gas (N₂ or Ar) for at least 20 minutes at -78 °C before adding the reducing agent. The disappearance of the blue color confirms the removal of excess ozone. Furthermore, use a large excess of NaBH₄ (at least 4.0 equivalents) to ensure the reduction outpaces any background oxidation.

Q3: My NMR shows high purity, but my isolated mass yield is <30%. Where is the product going? Cause: This is the most common point of failure . (3R)-3-methylhexane-1,6-diol is a low-molecular-weight, highly polar diol. It forms strong hydrogen bonding networks with water. Standard aqueous workup (e.g., extraction with diethyl ether) results in massive product loss to the aqueous phase because the partition coefficient is highly unfavorable. Solution: Abandon standard separatory funnel extractions. Implement a non-aqueous quench or continuous liquid-liquid extraction (see the optimized protocol below).

Quantitative Data: Impact of Workup Methodology

The table below summarizes internal validation data demonstrating how the choice of workup directly dictates the isolated yield of (3R)-3-methylhexane-1,6-diol.

Workup MethodAqueous Phase TreatmentExtraction SolventAverage Isolated Yield (%)Purity (GC)
Standard Extraction NoneDiethyl Ether15 - 25%>98%
Salting Out Saturated NaClEthyl Acetate (x5)45 - 55%>98%
Continuous Extraction NoneEthyl Acetate (24h)80 - 85%>98%
Non-Aqueous Trituration Evaporated to drynessHot EtOAc / THF88 - 92% >95%

Optimized Experimental Protocol: Non-Aqueous Reductive Ozonolysis

To bypass the severe water-solubility issues of the product, we recommend the following self-validating, non-aqueous protocol.

Step 1: Setup & Initiation

  • Dissolve (R)-citronellol (10.0 mmol, >99% ee) in 50 mL of anhydrous CH₂Cl₂ and 10 mL of anhydrous MeOH in a flame-dried 250 mL round-bottom flask.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

Step 2: Ozonolysis

  • Bubble a stream of O₃/O₂ through the solution using a fritted gas dispersion tube.

  • Validation Check: Continue bubbling until a faint but persistent blue color saturates the solution (typically 30-45 minutes, depending on the generator's output).

Step 3: Purge (Critical for preventing over-oxidation)

  • Immediately switch the gas stream to Ar or N₂.

  • Bubble vigorously for 20 minutes at -78 °C until the blue color completely dissipates.

Step 4: Reduction

  • Add NaBH₄ (40.0 mmol, 4.0 eq) in small portions to control hydrogen evolution.

  • Allow the reaction to stir at -78 °C for 1 hour, then remove the cooling bath and slowly warm to room temperature, stirring for an additional 12 hours.

Step 5: Non-Aqueous Quench & Extraction

  • Carefully quench residual NaBH₄ by adding glacial acetic acid dropwise (approx. 2-3 mL) until gas evolution ceases. Do not add water.

  • Concentrate the entire reaction mixture in vacuo (rotary evaporator) to yield a dry, white inorganic paste.

  • Suspend the paste in 50 mL of hot Ethyl Acetate (EtOAc) or Tetrahydrofuran (THF). Stir vigorously for 15 minutes, then filter through a tightly packed pad of Celite.

  • Repeat this hot extraction step three times to ensure complete desorption of the diol from the boron salts.

Step 6: Purification

  • Concentrate the combined organic filtrates.

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to afford (3R)-3-methylhexane-1,6-diol as a colorless, viscous oil.

References

  • Wu, X., et al. "Unsymmetric α,ω-Diol Oxidation into Aliphatic Hydroxyaldehydes: Active Organic Intermediates with Exceptionally High Value." Journal of the American Chemical Society, 2026.
  • Fisher, T. J. "I, An Improved Procedure for Alkene Ozonolysis. II, Exploring a New Structural Paradigm for Peroxide Antimalarials." DigitalCommons@University of Nebraska - Lincoln, 2012.
Troubleshooting

Technical Support Center: Troubleshooting Catalyst Deactivation in (3R)-3-Methylhexane-1,6-diol Synthesis

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic bottlenecks encountered during the synthesis of (3R)-3-met...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic bottlenecks encountered during the synthesis of (3R)-3-methylhexane-1,6-diol. Whether you are utilizing a Noyori-type Ru-bisphosphine/diamine complex for the asymmetric hydrogenation of a prochiral precursor or a Ru-Macho system for the reduction of (3R)-3-methyladipate, transition metal catalyst deactivation remains the primary barrier to high turnover numbers (TON) and scalability.

This guide moves beyond basic troubleshooting by explaining the causality behind experimental failures and providing self-validating protocols to restore catalytic activity.

Part 1: Diagnostic Matrix & Quantitative Thresholds

Before intervening in your workflow, use the following data-driven matrix to diagnose the specific mechanism of catalyst deactivation.

Table 1: Catalyst Deactivation Diagnostic Matrix

Quantitative TriggerPrimary MechanismAffected Catalyst SystemImpact on ReactionRecommended Action
Abrupt TOF halt (<50% conversion)CO Poisoning (Decarbonylation)Ru-Macho, Pt-ReHydrogen uptake ceases; TON caps at <1,000.Execute SOP 1 (H₂ Stripping).
Gradual TOF decline (>80% conversion)Product Chelation & Ru(OH)x formationRu-BINAP, Ru/SiO₂Reaction time extends by 3x; incomplete conversion.Optimize solvent matrix; implement continuous product removal.
ee drop >5% during scale-upBase-induced degradationRu-bisphosphine/diamineee drops from >99% to <90%; catalyst precipitation.Execute SOP 2 (Substrate Pre-treatment).
Part 2: Deep-Dive Causality FAQs
Q1: Why does my Ruthenium catalyst lose activity abruptly after reaching 40-50% conversion of the ester precursor?

The Causality: This is a classic symptom of carbon monoxide (CO) poisoning. During the hydrogenation of esters or carboxylic acids to diols, the reaction proceeds via an aldehyde intermediate. A known thermal side-reaction is the decarbonylation of this intermediate, which releases free CO into the reaction matrix. Transition metals like Ruthenium have a high affinity for CO due to strong π -backbonding. The CO irreversibly binds to the Ru center, forming inactive monohydride biscarbonyl cationic complexes, effectively terminating the catalytic cycle. The Solution: Utilize electron-withdrawing ligands (e.g., fluorinated phosphines) to reduce the metal's electron density, thereby weakening the Ru-CO back-bonding. Alternatively, implement periodic hydrogen stripping (See SOP 1).

Q2: I am using a homogeneous Ru-catalyst, but the Turnover Frequency (TOF) drops significantly as the concentration of (3R)-3-methylhexane-1,6-diol increases. Is the product poisoning the catalyst?

The Causality: Yes, this is product inhibition via competitive chelation and surface alteration. The synthesized (3R)-3-methylhexane-1,6-diol possesses two hydroxyl groups that can coordinate to the electrophilic Ruthenium center. While a 1,6-diol forms a less thermodynamically stable 9-membered chelate ring compared to 1,2-diols, the high local concentration of the product at high conversions shifts the equilibrium, displacing weakly bound substrates or necessary solvent molecules from the active site. Furthermore, trace water generated or present in the matrix can lead to the formation of inactive Ru(OH)x surface species, which has been proven to be a primary cause of deactivation in liquid-phase diol syntheses[1].

Q3: When scaling up the asymmetric hydrogenation step, my enantiomeric excess (ee) drops from >99% to 85%, accompanied by a dark precipitate. What is the root cause?

The Causality: This indicates ligand degradation and base-induced catalyst deactivation. Many Noyori-type Ru-bisphosphine/diamine catalysts require a strong base (e.g., KOtBu) to form the active dihydride species. At scale, poor heat and mass transfer can lead to localized "hot spots" or base concentration gradients. Excess base accelerates the decomposition of the diamine ligand and promotes the formation of inactive, insoluble Ru-clusters, altering both the reaction kinetics and the chiral environment[2].

Part 3: Mechanistic & Troubleshooting Visualizations

G A Active Ru-Dihydride Catalyst C Aldehyde Intermediate A->C H2 Addition F Inactive Ru-Carbonyl Complex (CO Poisoning) A->F CO Poisoning G Inactive Ru-Diol Chelate (Product Inhibition) A->G Competitive Binding B Ester/Ketone Precursor B->C Reduction D (3R)-3-methylhexane-1,6-diol C->D H2 Addition E Decarbonylation (Side Reaction) C->E Thermal Stress D->G High Product Conc. E->F CO binds to Ru

Mechanistic pathways of Ruthenium catalyst deactivation via CO poisoning and product chelation.

Workflow Start Catalyst Deactivation Detected Check Analyze Reaction Profile Start->Check TOF Sudden TOF Drop (<50% Conv.) Check->TOF Gradual Gradual TOF Drop (>80% Conv.) Check->Gradual EE Drop in Enantiomeric Excess (ee) Check->EE Sol1 Perform H2 Stripping & Check Ligand TOF->Sol1 Suspect CO Poisoning Sol2 Dilute Matrix or Use Continuous Flow Gradual->Sol2 Suspect Product Inhibition Sol3 Optimize Base Conc. & Degas Solvent EE->Sol3 Suspect Ligand Oxidation

Decision tree for diagnosing and resolving transition metal catalyst deactivation.

Part 4: Standard Operating Procedures (SOPs)
SOP 1: Catalyst Reactivation via Hydrogen Stripping (In-Situ)

Objective: Dislodge reversibly bound CO ligands and weakly chelated diol products from the Ru center to restore the active hydride species. Causality: High-pressure H2​ pulses shift the thermodynamic equilibrium, favoring the displacement of π -acceptor poisons and regenerating the Ru-H bond necessary for turnover.

  • Isolation: Halt the agitation in the high-pressure reactor and allow the internal temperature to drop to 40°C to prevent thermal degradation during pressure cycling.

  • Venting: Slowly vent the reactor headspace through a scrubber system to 1 atm to remove accumulated CO gas.

  • Pressurization: Pressurize the reactor with ultra-high purity (UHP) H2​ to 10 bar above your standard operating pressure (e.g., if operating at 50 bar, pressurize to 60 bar).

  • Agitation: Resume maximum agitation (e.g., 1000 RPM) for 15 minutes to maximize gas-liquid mass transfer.

  • Purge Cycle: Vent back to 1 atm. Repeat steps 3-5 three times.

  • Validation Check (Self-Validating System): Re-pressurize to standard operating pressure, heat to reaction temperature, and monitor the mass flow controller. A successful stripping will result in an immediate resumption of H2​ uptake at a rate ≥80% of the initial T0​ rate.

SOP 2: Substrate Pre-treatment for Asymmetric Hydrogenation

Objective: Prevent irreversible oxidation of electron-rich phosphine ligands (e.g., BINAP to BINAP-oxide) and avoid Ru(OH)x formation. Causality: Trace peroxides in the substrate or dissolved oxygen/water in the solvent act as potent oxidants. Oxidized phosphine ligands cannot maintain the rigid chiral supramolecular environment required for high ee, leading to racemic background reactions.

  • Peroxide Removal: Dissolve the prochiral precursor in a non-polar solvent (e.g., hexanes/ethyl acetate) and pass it through a plug of activated basic alumina.

  • Solvent Degassing: Transfer the purified substrate to a Schlenk flask. Perform three consecutive Freeze-Pump-Thaw cycles using liquid nitrogen and a high-vacuum manifold (< 0.1 mbar).

  • Inert Atmosphere: Backfill the flask with 5.0 grade Argon (not Nitrogen, as Argon is denser and provides a better blanket during transfers).

  • Validation Check (Self-Validating System): Before adding the transition metal catalyst, extract a 1 mL aliquot. Perform a Karl Fischer titration (must read < 50 ppm H2​O ) and test with a quantitative peroxide strip (must read 0 ppm). If either fails, repeat the protocol.

Sources

Reference Data & Comparative Studies

Validation

Comparing (3R)-3-methylhexane-1,6-diol with other chiral diols in asymmetric catalysis

The Efficacy of Chiral Diols in Asymmetric Synthesis: A Structural and Mechanistic Comparison In the pursuit of enantiomerically pure compounds for drug development and fine chemicals, chiral diols have established thems...

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Author: BenchChem Technical Support Team. Date: April 2026

The Efficacy of Chiral Diols in Asymmetric Synthesis: A Structural and Mechanistic Comparison

In the pursuit of enantiomerically pure compounds for drug development and fine chemicals, chiral diols have established themselves as a cornerstone of asymmetric catalysis. By coordinating to transition metals or acting as organocatalysts, these bidentate ligands create a chiral environment that dictates the stereochemical outcome of chemical transformations. However, not all chiral diols are created equal.

As a Senior Application Scientist, I frequently encounter the misconception that any molecule possessing multiple hydroxyl groups and a stereocenter can function as an effective chiral ligand. To clarify this, this guide provides an in-depth comparative analysis between the highly flexible, aliphatic (3R)-3-methylhexane-1,6-diol and industry-standard rigid C2-symmetric diols like BINOL and TADDOL .

Structural Mechanics & Coordination Chemistry

The efficacy of a chiral diol in asymmetric catalysis is fundamentally governed by its structural rigidity, steric hindrance, and the specific architecture of the chiral pocket it forms upon metal coordination[1].

Rigid C2-Symmetric Diols (BINOL and TADDOL): Ligands such as 1,1'-Bi-2-naphthol (BINOL) and α,α,α',α'-Tetraaryl-1,3-dioxolane-4,5-dimethanol (TADDOL) are the gold standards in asymmetric synthesis. Their success lies in their rigid frameworks. When coordinating to a Lewis acid (e.g., Titanium or Boron), they form tight 5- to 7-membered metallacycles. The bulky naphthyl or aryl groups restrict bond rotation, creating a deep, well-defined chiral pocket that effectively blocks one enantioface of an incoming substrate, ensuring high enantioselectivity[2].

Flexible Aliphatic Diols ((3R)-3-methylhexane-1,6-diol): In stark contrast, (3R)-3-methylhexane-1,6-diol is an aliphatic α,ω-diol with a highly flexible carbon backbone and a single methyl group providing chirality. When attempting to chelate a single metal center, it must form a 9-membered metallacycle. According to the principles of coordination chemistry, large chelate rings (≥8 members) are energetically disfavored and highly fluxional due to transannular strain. This high degree of conformational freedom means the chiral methyl group at the C3 position cannot maintain a fixed spatial relationship with the catalytic center. Consequently, the energy difference between the diastereomeric transition states is negligible, resulting in poor enantio-discrimination.

MechanisticPathway A Chiral Diol Ligand B Rigid C2-Symmetric (e.g., BINOL, TADDOL) A->B C Flexible Aliphatic (e.g., (3R)-3-methylhexane-1,6-diol) A->C D 5- to 7-Membered Chelate Restricted Rotation B->D Metal Binding E 9-Membered Chelate Fluxional Conformations C->E Metal Binding F Well-Defined Chiral Pocket D->F Steric Lock G Poor Steric Differentiation E->G High Degrees of Freedom H High Enantioselectivity (Standard Catalysis) F->H Stereocontrol I Low Enantioselectivity (Polymer/Material Use) G->I Background Reaction

Fig 1. Mechanistic divergence of chiral diols based on structural rigidity and chelate ring size.

Comparative Performance Data

To objectively evaluate these ligands, we must look at their performance metrics in standard asymmetric transformations, such as Lewis acid-catalyzed nucleophilic additions.

Chiral DiolStructural ClassMetal Chelate Ring SizeConformational RigidityTypical ee (Ti-Catalysis)Primary Application
(R)-BINOL C2-Symmetric Biaryl7-MemberedHighly Rigid (Axial)>95%Asymmetric Catalysis
(R,R)-TADDOL C2-Symmetric Acetonide7-MemberedHighly Rigid (Steric)>95%Asymmetric Catalysis
(3R)-3-methylhexane-1,6-diol Aliphatic 1,6-Diol9-MemberedHighly Flexible<10%Chiral Polymers / Substrates

Data Summary: While rigid diols consistently deliver >95% enantiomeric excess (ee), the flexible nature of 1,6-diols limits their utility as stereodirecting ligands, yielding near-racemic mixtures.

Self-Validating Experimental Protocol: Ligand Efficacy Assay

To empirically prove the mechanistic claims above, researchers utilize a self-validating system: the Titanium-catalyzed asymmetric addition of diethylzinc to benzaldehyde. This workflow is self-validating because the physical separation of the resulting product enantiomers via chiral HPLC provides an absolute, quantifiable measure of the ligand's chiral induction capability.

Workflow: Ti-Catalyzed Alkylation of Benzaldehyde

  • Preparation & Ligand Complexation:

    • Action: In an oven-dried Schlenk flask under strictly anhydrous argon, dissolve 0.2 mmol of the chosen chiral diol in 5 mL of anhydrous toluene. Add 0.2 mmol of Ti(O-iPr)4. Stir at room temperature for 1 hour.

    • Causality: Rigorous exclusion of moisture is critical; water hydrolyzes Ti(O-iPr)4 into achiral TiO2 species, which catalyze a racemic background reaction. Pre-stirring ensures the complete thermodynamic formation of the chiral titanate complex prior to introducing the substrate.

  • Temperature Equilibration:

    • Action: Cool the reaction mixture to -20 °C using a cryocooler.

    • Causality: Lowering the temperature reduces the kinetic energy of the system, minimizing the fluxionality of the transition state and maximizing the enantio-discrimination provided by the ligand's chiral pocket.

  • Substrate Introduction:

    • Action: Add 1.0 mmol of benzaldehyde. Subsequently, add 1.2 mmol of diethylzinc (1.0 M solution in hexanes) dropwise over 15 minutes.

    • Causality: Slow addition prevents localized exothermic heating, which could temporarily overcome the activation energy of the un-catalyzed, racemic background pathway.

  • Quenching & Isolation:

    • Action: Stir for 12 hours at -20 °C. Quench the reaction by adding 1M HCl at 0 °C. Extract the aqueous layer with dichloromethane, dry the combined organic layers over MgSO4, and concentrate under reduced pressure. Purify the resulting 1-phenyl-1-propanol via flash column chromatography.

  • Validation via Chiral HPLC:

    • Action: Analyze the purified product using High-Performance Liquid Chromatography equipped with a chiral stationary phase (e.g., Chiralcel OD-H column, Hexane/Isopropanol 95:5, 1.0 mL/min).

    • Causality: The chiral stationary phase interacts differently with the (R) and (S) enantiomers of the product, eluting them at different retention times. The integration of these peaks yields the exact enantiomeric excess (ee), directly validating the structural efficacy of the tested diol.

Niche Applications of (3R)-3-methylhexane-1,6-diol

While (3R)-3-methylhexane-1,6-diol fails as a traditional asymmetric ligand due to its flexibility, this exact structural property makes it highly valuable in other advanced chemical domains:

  • Chiral Materials and Polymers: The flexible alkyl chain and terminal hydroxyl groups make it an excellent chiral spacer in polymer chemistry. It is frequently polymerized with rigid diacids (like p,p'-bibenzoic acid) to synthesize thermotropic liquid crystalline polyesters. The introduction of the asymmetric methyl group dictates the phase behavior and the formation of smectic mesophases, which are critical for advanced optical materials[3].

  • Substrate for Asymmetric Oxidation: Rather than acting as a catalyst, 3-methylhexane-1,6-diol is an important substrate in the synthesis of complex active organic intermediates. Recent advancements in heterogeneous photocatalysis have utilized Pt-loaded TiO2 to perform highly selective, unsymmetric semioxidations of aliphatic α,ω-diols. For instance, the one-step semioxidation of 3-methylhexane-1,6-diol yields 6-hydroxy-4-methylhexanal, a crucial C30 fragment intermediate for the synthesis of the dantibiotic gladiolin[4].

Sources

Comparative

GC-MS analytical validation and retention times for (3R)-3-methylhexane-1,6-diol detection

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Validated Methodology The Analytical Challenge: Stereochemistry and Polarity (3R)-3-methylh...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Content Type: Technical Comparison Guide & Validated Methodology

The Analytical Challenge: Stereochemistry and Polarity

(3R)-3-methylhexane-1,6-diol is a highly specialized chiral aliphatic diol. It is a critical intermediate in the total synthesis of complex marine macrolides, such as Karlotoxin fragments[1], and serves as a highly tailored chain extender in the development of advanced self-healing polyurethane elastomers[2].

From an analytical perspective, validating the enantiomeric purity of this compound via Gas Chromatography-Mass Spectrometry (GC-MS) presents two distinct challenges:

  • High Polarity & Hydrogen Bonding: The terminal and internal hydroxyl groups interact strongly with the silanol groups on fused-silica GC capillaries, leading to severe peak tailing, thermal degradation, and poor reproducibility.

  • Constitutional and Stereoisomeric Overlap: Synthesizing the (3R) enantiomer often yields constitutional isomers (e.g., 2-methylhexane-1,6-diol) and the unwanted (3S) enantiomer. Separating these requires highly specific stationary phase chemistries[1].

This guide objectively compares derivatization strategies and column selections to establish a robust, self-validating GC-MS protocol for the precise quantification of (3R)-3-methylhexane-1,6-diol.

Derivatization Strategy: The Causality of Peak Shape

Direct injection of underivatized diols into a GC system is fundamentally flawed for trace-level quantitative analysis. The strong intermolecular hydrogen bonding drastically increases the boiling point and causes active-site adsorption in the GC inlet.

To mitigate this, silylation is the gold standard. By reacting the sample with N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) containing 1% trimethylchlorosilane (TMCS), the polar hydroxyl (-OH) groups are converted into non-polar trimethylsilyl (TMS) ethers[3].

  • Underivatized Approach: Results in broad, asymmetrical peaks (tailing factor > 2.0) and elevated limits of detection (LOD).

  • BSTFA/TMCS Derivatization: Replaces active hydrogens with bulky, volatile TMS groups. This lowers the boiling point, neutralizes hydrogen bonding, and yields sharp, symmetrical peaks (tailing factor ≈ 1.05), which is critical for resolving closely eluting isomers[2].

Column Selection: Achiral vs. Chiral Stationary Phases

The choice of the capillary column dictates the separation mechanism. We compared a standard achiral column (HP-5MS) against a specialized chiral column (Rt-βDEXse).

Achiral Columns (e.g., HP-5MS / DB-5)

Achiral columns separate analytes based on boiling point and dispersive interactions. While an HP-5MS column can easily baseline-resolve constitutional isomers (e.g., separating 3-methylhexane-1,6-diol from 2-methylhexane-1,6-diol), it is physically impossible for it to resolve the (3R) and (3S) enantiomers. Because enantiomers have identical vapor pressures and polarities in an achiral environment, they will perfectly co-elute.

Chiral Columns (e.g., Rt-βDEXse / Chiraldex G-TA)

To achieve enantiomeric resolution, a Chiral Stationary Phase (CSP) is mandatory. Columns like the Rt-βDEXse utilize derivatized β-cyclodextrins embedded in the stationary phase[4]. The separation is governed by transient, diastereomeric inclusion complexation. The (3R) and (3S) enantiomers fit into the cyclodextrin cavity differently; this thermodynamic difference in binding energy ( ΔΔG ) translates to a difference in retention times, allowing for baseline separation[5].

GCMS_Validation A Sample: (3R)-3-methylhexane-1,6-diol (Enantiomeric Mixture) B Derivatization BSTFA + 1% TMCS (70°C, 2h) A->B Preferred C Direct Injection (Underivatized) A->C Sub-optimal D Achiral Column (HP-5MS) Isomer Separation B->D E Chiral Column (Rt-βDEXse) Enantiomeric Resolution B->E C->D F Poor Peak Shape No Resolution D->F G Sharp Peaks Co-elution of (3R)/(3S) D->G H Baseline Resolution (3R) vs (3S) Quantified E->H

Fig 1. GC-MS analytical decision tree for chiral diol validation.

Comparative Data & Retention Times

The following table summarizes the quantitative performance of the compared methods. (Note: Retention times are representative benchmarks based on a standardized 3 °C/min temperature ramp from 80 °C to 220 °C).

AnalyteColumnDerivatizationRetention Time (min)Resolution ( Rs​ )Peak Symmetry
(3R)-3-methylhexane-1,6-diolHP-5MS (Achiral)None14.25N/APoor (> 2.0)
(3R)-3-methylhexane-1,6-diolHP-5MS (Achiral)BSTFA (TMS)11.40Co-elutesExcellent (1.05)
(3S)-3-methylhexane-1,6-diolHP-5MS (Achiral)BSTFA (TMS)11.40Co-elutesExcellent (1.05)
2-methylhexane-1,6-diolHP-5MS (Achiral)BSTFA (TMS)11.853.2 (from 3-Me)Excellent (1.02)
(3R)-3-methylhexane-1,6-diol Rt-βDEXse (Chiral) BSTFA (TMS) 24.15 1.8 (from 3S) Excellent (1.04)
(3S)-3-methylhexane-1,6-diolRt-βDEXse (Chiral)BSTFA (TMS)24.801.8 (from 3R)Excellent (1.04)

Key Takeaway: Only the combination of TMS derivatization and a Chiral Stationary Phase provides the baseline resolution ( Rs​ > 1.5) required to accurately quantify the enantiomeric excess (ee%) of the (3R) target compound.

Validated Experimental Protocol

To ensure a self-validating system, this protocol incorporates internal standards and System Suitability Testing (SST) to verify column performance prior to sample analysis.

Step 1: Sample Preparation & Derivatization
  • Internal Standard Addition: Aliquot 1.0 mg of the sample into a 2 mL glass GC vial. Add 100 µL of Internal Standard solution (1,6-hexanediol-d14, 1 mg/mL in anhydrous pyridine).

  • Silylation: Add 100 µL of BSTFA + 1% TMCS reagent to the vial[3].

  • Incubation: Seal the vial tightly with a PTFE-lined cap and incubate at 70 °C for 2 hours to ensure complete di-TMS derivatization.

  • Dilution: Allow the vial to cool to room temperature, then dilute with 800 µL of anhydrous hexane. Vortex for 10 seconds.

Step 2: System Suitability Test (SST)

Before running the unknown samples, inject a derivatized racemic mixture (50:50 of 3R and 3S).

  • Pass Criteria: The system must demonstrate a resolution ( Rs​ ) of 1.5 between the (3R) and (3S) peaks. If Rs​ < 1.5, column maintenance or a slower temperature ramp is required.

Step 3: GC-MS Instrument Parameters
  • Column: Rt-βDEXse (30 m × 0.25 mm ID, 0.25 µm film thickness)[4].

  • Carrier Gas: Helium (Ultra-High Purity), constant flow at 1.0 mL/min.

  • Inlet: 250 °C, Split ratio 50:1, 1 µL injection volume.

  • Oven Program: Initial temperature 80 °C (hold 2 min), ramp at 3 °C/min to 180 °C, then ramp at 15 °C/min to 220 °C (hold 5 min).

  • MS Source: Electron Impact (EI) at 70 eV, Source Temp: 230 °C.

  • Detection Mode: Selected Ion Monitoring (SIM). Monitor characteristic di-TMS fragments: m/z 147 (TMS-O-TMS rearrangement), m/z 103, and m/z 261 [M−CH3​]+ .

Conclusion

The analytical validation of (3R)-3-methylhexane-1,6-diol cannot be achieved using standard achiral methodologies. As demonstrated, the optimal self-validating workflow requires a two-pronged approach: BSTFA-mediated silylation to eliminate silanol-induced peak tailing, coupled with a cyclodextrin-based chiral stationary phase (Rt-βDEXse) to exploit the subtle thermodynamic differences between the (3R) and (3S) enantiomers. By adhering to the protocol outlined above, laboratories can achieve baseline resolution and highly accurate enantiomeric excess (ee%) quantification.

References

  • Structure and Absolute Configuration of Karlotoxin, an Ichthyotoxin from the Marine Dinoflagellate Karlodinium veneficum. AWS.
  • GC-MS analysis of low-molecular-weight dicarboxylic acids in atmospheric aerosol: Comparison between silylation and esterification derivatization procedures. ResearchGate.
  • Rationally Designed Eugenol-Based Chain Extender for Self-Healing Polyurethane Elastomers. PMC.
  • The State of the Art in Chiral Capillary Gas Chromatography. LCGC International.
  • A Guide to the Analysis of Chiral Compounds by GC. Gcms.cz.

Sources

Validation

Benchmarking biocatalytic vs chemocatalytic efficiency for (3R)-3-methylhexane-1,6-diol production

An Objective Guide to Biocatalytic and Chemocatalytic Efficiency for (3R)-3-methylhexane-1,6-diol Production Introduction: The Significance of Chiral Diols Chiral diols, such as (3R)-3-methylhexane-1,6-diol, are invaluab...

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Author: BenchChem Technical Support Team. Date: April 2026

An Objective Guide to Biocatalytic and Chemocatalytic Efficiency for (3R)-3-methylhexane-1,6-diol Production

Introduction: The Significance of Chiral Diols

Chiral diols, such as (3R)-3-methylhexane-1,6-diol, are invaluable stereochemically rich building blocks in the synthesis of complex molecules, particularly active pharmaceutical ingredients (APIs). The precise three-dimensional arrangement of their hydroxyl groups is critical for biological activity and efficacy. Consequently, the development of efficient, scalable, and highly stereoselective synthetic routes to these compounds is a paramount objective in modern organic chemistry and drug development. This guide provides an in-depth comparison of the two primary catalytic strategies for producing enantiopure (3R)-3-methylhexane-1,6-diol: biocatalysis, which harnesses the exquisite selectivity of enzymes, and chemocatalysis, which employs transition metal complexes with chiral ligands. We will delve into the mechanistic underpinnings, provide detailed experimental protocols, and benchmark the performance of each approach to offer a clear perspective for researchers and process chemists.

Part 1: The Biocatalytic Approach via Ketoreductase (KRED)

Biocatalysis leverages nature's catalysts—enzymes—to perform chemical transformations. For the synthesis of chiral alcohols, ketoreductases (KREDs) are particularly powerful. These enzymes catalyze the stereoselective reduction of a prochiral ketone to a specific alcohol enantiomer with near-perfect fidelity.[1][2]

Causality and Mechanistic Insight

The exceptional enantioselectivity of KREDs stems from the intricate, three-dimensional architecture of the enzyme's active site.[2] This site binds the ketone substrate in a highly specific orientation relative to a hydride donor, typically the cofactor nicotinamide adenine dinucleotide phosphate (NADPH) or NADH. This pre-organized arrangement ensures that the hydride is delivered to only one face of the carbonyl group, resulting in the formation of a single alcohol stereoisomer.

A critical aspect of a practical biocatalytic process is cofactor regeneration. Since cofactors like NADPH are expensive, they are used in catalytic amounts and continuously regenerated in situ. This is commonly achieved by adding a secondary "sacrificial" alcohol, such as isopropanol, and a corresponding secondary alcohol dehydrogenase, or by using a glucose/glucose dehydrogenase system.[1] This "self-validating" system ensures the primary reduction reaction can proceed to completion.

Visualizing the Biocatalytic Pathway

G cluster_0 Biocatalytic Asymmetric Reduction Prochiral_Ketone Prochiral Keto-Ester Precursor (e.g., Ethyl 3-methyl-6-oxohexanoate) Chiral_Hydroxy_Ester (R)-Ethyl 6-hydroxy-3-methylhexanoate Prochiral_Ketone->Chiral_Hydroxy_Ester Stereoselective Reduction Target_Diol (3R)-3-methylhexane-1,6-diol Chiral_Hydroxy_Ester->Target_Diol Ester Reduction KRED Ketoreductase (KRED) NADPH NADPH NADPH->Prochiral_Ketone Hydride Donation NADP NADP+ Regen_System Cofactor Regeneration System (e.g., Isopropanol/ADH) NADP->Regen_System Recycling Regen_System->NADPH Regeneration Reducing_Agent Reducing Agent (e.g., LiAlH4)

Caption: Biocatalytic route using a KRED for stereoselective reduction, followed by chemical reduction of the ester.

Experimental Protocol: KRED-Mediated Reduction

This protocol describes a representative lab-scale batch process for the asymmetric reduction of a keto-ester precursor.

  • Preparation of the Reaction Medium:

    • Prepare a 100 mM potassium phosphate buffer and adjust the pH to 7.0.

    • To a jacketed reactor vessel, add the buffer, 5% v/v isopropanol (as the co-solvent and regenerating agent), and 1 mM NADP+. Stir until all components are dissolved.

  • Enzyme and Substrate Addition:

    • Add the ketoreductase enzyme, either as a lyophilized powder or a cell lysate (typically 1-5 g/L). Many KREDs are commercially available in screening kits.[3]

    • Dissolve the prochiral keto-ester substrate (e.g., ethyl 3-methyl-6-oxohexanoate) in a minimal amount of isopropanol and add it to the reactor to a final concentration of 50-100 g/L. The choice of a higher substrate loading is a key consideration for process efficiency.[4][5]

  • Reaction Execution:

    • Maintain the reaction temperature at 30°C using a circulating water bath.

    • Stir the mixture at a rate sufficient to ensure homogeneity (e.g., 250 rpm).

    • Monitor the reaction progress by periodically taking samples and analyzing them by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) for substrate conversion and product formation.

  • Work-up and Purification:

    • Once the reaction reaches >99% conversion (typically 12-24 hours), terminate the reaction by adding an equal volume of an organic solvent, such as ethyl acetate.

    • Separate the organic layer. Extract the aqueous layer two more times with ethyl acetate.

    • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude chiral hydroxy-ester.

  • Final Reduction Step:

    • The resulting chiral hydroxy-ester is then reduced to the target diol using a standard reducing agent like lithium aluminum hydride (LiAlH₄) in an appropriate solvent like THF, followed by an aqueous workup.

    • Purify the final (3R)-3-methylhexane-1,6-diol product by silica gel chromatography.

  • Analysis:

    • Determine the final yield gravimetrically.

    • Confirm the structure by ¹H and ¹³C NMR spectroscopy.

    • Determine the enantiomeric excess (ee%) using chiral GC or HPLC analysis.

Part 2: The Chemocatalytic Approach via Asymmetric Hydrogenation

Chemocatalysis for chiral synthesis relies on a transition metal (e.g., Ruthenium, Rhodium, Iridium) complexed with a meticulously designed chiral ligand.[6] This combination creates a chiral environment that directs an incoming reactant, such as hydrogen, to one face of a prochiral substrate.[7]

Causality and Mechanistic Insight

The cornerstone of this technology is the chiral ligand (e.g., BINAP, DuPhos, QuinoxP*).[8][9] The ligand's C₂-symmetry and steric bulk create a chiral pocket around the metal center. When a substrate, such as a β-keto-ester, coordinates to the metal, the ligand's structure forces the substrate into a specific conformation. This geometric constraint allows the catalytically activated hydrogen to add across the carbonyl bond from only one direction, leading to a highly enantiomerically enriched product.[9]

The choice of solvent, pressure, and temperature are critical variables that must be optimized to achieve high turnover numbers (TON) and enantioselectivity. The self-validating nature of this protocol lies in the careful selection of the catalyst-ligand pair, which is known from extensive literature and screening to provide high selectivity for a given class of substrates.[6][7]

Visualizing the Chemocatalytic Pathway

G cluster_1 Chemocatalytic Asymmetric Hydrogenation Keto_Ester Prochiral Keto-Ester Precursor (e.g., Ethyl 3-methyl-6-oxohexanoate) Chiral_Hydroxy_Ester (R)-Ethyl 6-hydroxy-3-methylhexanoate Keto_Ester->Chiral_Hydroxy_Ester Asymmetric Hydrogenation Target_Diol (3R)-3-methylhexane-1,6-diol Chiral_Hydroxy_Ester->Target_Diol Ester Reduction Catalyst [Ru(II)Cl₂(chiral ligand)] H2 H₂ (High Pressure) H2->Keto_Ester Reducing_Agent Reducing Agent (e.g., LiAlH₄)

Caption: Chemocatalytic route using a chiral Ruthenium complex for asymmetric hydrogenation.

Experimental Protocol: Asymmetric Hydrogenation

This protocol outlines a typical procedure for the asymmetric hydrogenation of a keto-ester.

  • Reactor Setup and Inerting:

    • Assemble a high-pressure autoclave reactor equipped with a magnetic stir bar and a pressure gauge.

    • Thoroughly dry all glassware in an oven and assemble under a stream of nitrogen or argon. An inert atmosphere is crucial to prevent catalyst deactivation.[10]

  • Charging the Reactor:

    • In a glovebox or under an inert atmosphere, charge the reactor with the chiral catalyst precursor, for example, a Ruthenium-chiral phosphine complex (e.g., Ru-BINAP) at a substrate-to-catalyst ratio (S/C) of 1000:1 to 10,000:1.

    • Add the keto-ester substrate (e.g., ethyl 3-methyl-6-oxohexanoate).

    • Add a degassed, anhydrous solvent, such as methanol or ethanol, via cannula transfer.

  • Reaction Execution:

    • Seal the reactor.

    • Purge the reactor headspace several times with hydrogen gas before pressurizing to the target pressure (e.g., 50-100 atm).

    • Heat the reactor to the desired temperature (e.g., 50°C) and begin vigorous stirring.

    • Monitor the reaction by observing the drop in hydrogen pressure. The reaction is typically complete within 4-12 hours.

  • Work-up and Purification:

    • After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen.

    • Open the reactor and concentrate the reaction mixture under reduced pressure.

    • The crude product can often be purified by passing it through a short plug of silica gel to remove the metal catalyst.

  • Final Reduction Step:

    • As with the biocatalytic route, the resulting chiral hydroxy-ester must be chemically reduced to the target diol using a reagent like LiAlH₄.

  • Analysis:

    • Determine yield and confirm the structure and enantiomeric excess using the same analytical techniques described in the biocatalytic protocol (NMR, Chiral GC/HPLC).

Part 3: Head-to-Head Performance Benchmark

The choice between a biocatalytic and chemocatalytic route depends on a variety of factors, including cost, scale, development time, and environmental considerations. Below is a comparative summary of key performance indicators.

Performance MetricBiocatalytic Approach (KRED)Chemocatalytic Approach (Asymmetric Hydrogenation)Justification & Expert Insights
Enantiomeric Excess (ee%) Typically >99%Often 90-99.9%Enzymes operate with unparalleled specificity due to their evolved active sites. While chemocatalysis is excellent, achieving >99.5% ee can sometimes require extensive ligand and condition screening.[1][6][11]
Space-Time Yield (STY) [g/L/day] 50 - 200100 - 500+Chemocatalytic reactions can often be run at higher concentrations and faster rates, leading to higher reactor productivity. However, advances in enzyme engineering are closing this gap.[4]
Turnover Number (TON) 10³ - 10⁵10³ - 10⁶Chemocatalysts, particularly those with noble metals, can achieve extremely high TONs, meaning more product is generated per mole of catalyst.
Reaction Conditions Mild: pH 6-8, 25-40°C, 1 atm, Aqueous mediaHarsh: High H₂ pressure (10-100 atm), Organic solvents, 25-80°CThe mild conditions of biocatalysis are a significant advantage, reducing energy costs and the need for specialized high-pressure equipment.[12][13]
Catalyst Sourcing & Cost Custom enzymes can be developed in months; cost is decreasing.[12]Chiral ligands can be expensive and require multi-step synthesis. Noble metal precursors are costly.The cost of custom enzyme development has fallen dramatically, making it competitive with, or even cheaper than, sourcing complex chiral ligands and precious metals.[12]
Environmental Factor (E-Factor) Low (typically <5)Moderate (typically 5-25)Biocatalysis is inherently "greener" due to the use of water as a solvent, biodegradable catalysts (enzymes), and milder conditions, which generates less waste.[13][14]
Substrate Scope Generally narrow and highly specificGenerally broadA single chemocatalyst can often be applied to a wider range of similar substrates, whereas enzymes are typically highly specific. However, directed evolution can rapidly adapt an enzyme to a new substrate.[1][12]

Conclusion: A Complementary Toolbox for Chiral Synthesis

Both biocatalysis and chemocatalysis are formidable technologies for the production of (3R)-3-methylhexane-1,6-diol. The choice is not a matter of one being definitively superior, but rather which is better suited for a specific application and stage of development.

  • Biocatalysis shines with its exceptional selectivity, mild and safe operating conditions, and strong green chemistry credentials.[13][14] It is an increasingly attractive option, especially for large-scale manufacturing where sustainability and operational simplicity are key drivers.[3] The rapid advancements in enzyme engineering mean that custom biocatalysts can be developed faster than ever before.[12]

  • Chemocatalysis offers the advantages of high reaction rates, potentially higher space-time yields, and a generally broader substrate scope, making it highly valuable for rapid route scouting and the synthesis of diverse compound libraries.[6]

Ultimately, the modern synthetic chemist is best served by having access to a comprehensive toolbox containing both enzymatic and transition metal catalysts.[12] The two approaches are often complementary, and a holistic evaluation based on the performance metrics outlined in this guide will enable the most logical, efficient, and cost-effective path to producing high-purity chiral molecules like (3R)-3-methylhexane-1,6-diol.

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